GSK-7975A

• CAS: 1253186-56-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of GSK-7975A

For Researchers, Scientists, and Drug Development Professionals

Abstract

GSK-7975A is a potent and selective inhibitor of Calcium Release-Activated Calcium (CRAC) channels, which are critical mediators of store-operated calcium entry (SOCE) in numerous cell types. This document provides a comprehensive overview of the mechanism of action of GSK-7975A, detailing its molecular targets, downstream cellular effects, and the experimental methodologies used to elucidate its function. Quantitative data from various studies are summarized, and key signaling pathways and experimental workflows are visualized to facilitate a deeper understanding of this compound's properties.

Core Mechanism of Action: Inhibition of CRAC Channels

The primary mechanism of action of GSK-7975A is the inhibition of CRAC channels, which are composed of ORAI protein subunits. GSK-7975A has been shown to effectively block ORAI1 and ORAI3, the pore-forming units of the CRAC channel. This inhibition is thought to occur through an allosteric effect on the selectivity filter of the ORAI pore, rather than by affecting the upstream signaling components involving STIM1.

Molecular Interaction with ORAI Channels

Experimental evidence suggests that GSK-7975A acts as a pore blocker of the ORAI channels. Its inhibitory action is dependent on the geometry of the channel's selectivity filter. Studies using ORAI1 pore mutants, such as E106D, have demonstrated a significant reduction in the inhibitory efficacy of GSK-7975A, indicating that the compound's binding or effect is sensitive to the structural conformation of this region.[1] Importantly, GSK-7975A does not interfere with the oligomerization of STIM1 proteins in the endoplasmic reticulum membrane, nor does it disrupt the subsequent interaction between STIM1 and ORAI1 at the plasma membrane.[1] This positions its mechanism downstream of the initial steps of CRAC channel activation.

Signaling Pathway

The canonical CRAC channel activation pathway and the point of intervention by GSK-7975A are depicted below.

Figure 1: CRAC Channel Signaling Pathway and GSK-7975A Inhibition.

Quantitative Data Summary

The inhibitory potency of GSK-7975A has been quantified in various experimental systems. The following table summarizes the key quantitative data available in the literature.

Parameter	Target/System	Value	Reference
IC50	ORAI1-mediated ICRAC (HEK293 cells)	~4.1 µM	[1]
IC50	ORAI3-mediated ICRAC (HEK293 cells)	~3.8 µM	[1]
IC50	Thapsigargin-induced SOCE (murine pancreatic acinar cells)	~3.4 µM
Inhibition	FcεRI-dependent Ca2+ influx and mediator release (mast cells)	~50% at 3 µM	[2]
Inhibition	Toxin-induced ORAI1 activation (mouse and human pancreatic acinar cells)	>90%	[2]

Experimental Protocols

The mechanism of action of GSK-7975A has been elucidated through a variety of in vitro and in vivo experiments. Detailed methodologies for key experiments are provided below.

Whole-Cell Patch-Clamp Electrophysiology for ICRAC Measurement

This technique is used to directly measure the ion currents flowing through CRAC channels.

Cell Preparation:

• HEK293 cells are transiently co-transfected with plasmids encoding STIM1 and either ORAI1 or ORAI3.

• Cells are cultured for 24-48 hours post-transfection before recording.

Recording Solutions:

• External Solution (in mM): 120 NaCl, 10 TEA-Cl, 2.8 KCl, 2 MgCl2, 10 CaCl2, 10 HEPES, 5 glucose (pH 7.4 with NaOH).

• Internal (Pipette) Solution (in mM): 120 Cs-glutamate, 20 Cs-BAPTA, 3 MgCl2, 10 HEPES (pH 7.2 with CsOH). Store depletion is achieved by the inclusion of the Ca2+ chelator BAPTA in the pipette solution.

Protocol:

• Establish a whole-cell patch-clamp configuration.

• Hold the cell at a potential of 0 mV.

• Apply voltage ramps from -100 mV to +100 mV over 100 ms at a frequency of 0.5 Hz to elicit currents.

• After a stable ICRAC is established, perfuse the external solution containing GSK-7975A at various concentrations.

• Record the inhibition of ICRAC over time.

Figure 2: Workflow for Electrophysiological Measurement of ICRAC Inhibition.

Mast Cell Mediator Release Assay

This assay quantifies the effect of GSK-7975A on the release of inflammatory mediators from mast cells.

Cell Culture and Sensitization:

• Culture bone marrow-derived mast cells (BMMCs) or a human mast cell line (e.g., LAD2).

• Sensitize cells overnight with anti-DNP IgE (for BMMCs) or biotinylated human IgE (for human mast cells).

Protocol:

• Wash cells to remove unbound IgE and resuspend in a suitable buffer (e.g., Tyrode's buffer).

• Pre-incubate the cells with various concentrations of GSK-7975A or vehicle control for 30 minutes at 37°C.

• Stimulate the cells with DNP-HSA (for BMMCs) or streptavidin (for human mast cells) to cross-link the IgE receptors and induce degranulation.

• Incubate for 30 minutes at 37°C.

• Pellet the cells by centrifugation.

• Collect the supernatant for quantification of released mediators (e.g., histamine, β-hexosaminidase, cytokines like TNF-α and IL-6) using ELISA or enzymatic assays.

T-Cell Cytokine Release Assay

This assay assesses the impact of GSK-7975A on cytokine production by T-cells.

Cell Preparation:

• Isolate peripheral blood mononuclear cells (PBMCs) from whole blood using density gradient centrifugation.

• Alternatively, use a purified T-cell population or a T-cell line (e.g., Jurkat).

Protocol:

• Plate the cells in a 96-well plate.

• Pre-treat the cells with different concentrations of GSK-7975A or vehicle.

• Stimulate the T-cells with anti-CD3 and anti-CD28 antibodies, or with a mitogen like phytohemagglutinin (PHA).

• Incubate for 24-48 hours.

• Collect the cell culture supernatant.

• Measure the concentration of released cytokines (e.g., IL-2, IFN-γ) using ELISA or a multiplex bead-based assay.

In Vivo Murine Model of Acute Pancreatitis

GSK-7975A has been evaluated in animal models of acute pancreatitis to determine its in vivo efficacy.

Model Induction:

• Caerulein-induced pancreatitis: Administer supramaximal doses of caerulein (a cholecystokinin analog) via intraperitoneal injections to induce pancreatitis.

• Taurocholate-induced pancreatitis: Infuse sodium taurocholate into the pancreatic duct to induce a more severe form of pancreatitis.

Treatment Protocol:

• Administer GSK-7975A (e.g., via oral gavage or continuous infusion with an osmotic minipump) either before or after the induction of pancreatitis.

• At a predetermined time point, euthanize the animals and collect blood and pancreatic tissue.

Outcome Measures:

• Serum amylase and lipase levels: Measured from blood samples as indicators of pancreatic injury.

• Pancreatic edema: Assessed by measuring the wet-to-dry weight ratio of the pancreas.

• Myeloperoxidase (MPO) activity: Measured in pancreatic tissue homogenates as a marker of neutrophil infiltration.

• Histological analysis: Pancreatic tissue is fixed, sectioned, and stained (e.g., with H&E) to evaluate the degree of edema, inflammation, and necrosis.

• Cytokine levels: Pro-inflammatory cytokines (e.g., IL-6, TNF-α) are measured in serum or pancreatic tissue homogenates.

Figure 3: Experimental Workflow for In Vivo Evaluation in Acute Pancreatitis.

Cellular and Physiological Consequences of CRAC Channel Inhibition by GSK-7975A

By blocking SOCE, GSK-7975A has profound effects on various cellular functions that are dependent on sustained intracellular calcium signaling.

Immune Cell Modulation

In immune cells such as T-cells and mast cells, CRAC channels are the primary route for calcium entry following antigen receptor stimulation. This calcium influx is essential for:

• T-cell activation and proliferation: leading to the production of cytokines like IL-2 and IFN-γ.

• Mast cell degranulation: resulting in the release of histamine, proteases, and other inflammatory mediators.

GSK-7975A effectively suppresses these processes by attenuating the required calcium signal.[2]

Effects on Pancreatic Acinar Cells

In pancreatic acinar cells, excessive and sustained elevations in intracellular calcium are a key early event in the pathogenesis of acute pancreatitis. GSK-7975A has been shown to:

• Inhibit toxin-induced activation of ORAI1 and subsequent calcium influx.[2]

• Prevent the activation of necrotic cell death pathways.[2]

• Reduce the severity of acute pancreatitis in animal models, as evidenced by decreased serum amylase, reduced pancreatic and lung MPO levels, and improved pancreatic histology.[3]

Vascular Smooth Muscle Effects

GSK-7975A has also been shown to affect the contractility of vascular smooth muscle cells by inhibiting non-selective cation channels, which can lead to repolarization and relaxation of the aortic smooth muscle.

Conclusion

GSK-7975A is a well-characterized CRAC channel inhibitor that acts by blocking the ORAI1 and ORAI3 pores. Its mechanism of action is downstream of STIM1 activation and is dependent on the pore geometry of the ORAI channel. By inhibiting store-operated calcium entry, GSK-7975A effectively modulates the function of various cell types, including immune cells and pancreatic acinar cells, demonstrating therapeutic potential in inflammatory and other calcium-dependent pathologies. The experimental protocols and quantitative data presented in this guide provide a solid foundation for further research and development involving this compound.

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]

Target Validation of GSK-7975A in T-Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the target validation of GSK-7975A in T-lymphocytes. GSK-7975A is a potent and selective inhibitor of Calcium Release-Activated Calcium (CRAC) channels, which play a pivotal role in T-cell activation and function. This document summarizes the mechanism of action, quantitative data on its inhibitory effects, detailed experimental protocols for key validation assays, and visual representations of the relevant biological pathways and experimental workflows.

Core Mechanism of Action: Inhibition of CRAC Channels

GSK-7975A is an N-pyrazole carboxamide derivative that functions as a potent and orally available inhibitor of CRAC channels.[1] These channels are crucial for store-operated calcium entry (SOCE) in various cell types, including T-cells. The primary molecular targets of GSK-7975A are the ORAI proteins (ORAI1, ORAI2, and ORAI3), which form the pore of the CRAC channel.[2]

The mechanism of inhibition is believed to be allosteric, affecting the geometry of the ORAI pore's selectivity filter rather than directly competing with calcium ions.[3] Notably, GSK-7975A does not interfere with the interaction between the stromal interaction molecule 1 (STIM1), the calcium sensor in the endoplasmic reticulum, and the ORAI channels. This specific mode of action prevents the initial signaling events that lead to CRAC channel activation, but rather blocks the subsequent calcium influx.

In T-lymphocytes, the influx of calcium through CRAC channels is a critical second messenger signal that, upon T-cell receptor (TCR) engagement, activates the calcineurin-NFAT (Nuclear Factor of Activated T-cells) signaling pathway. This pathway is essential for the transcription of key pro-inflammatory cytokines, such as Interleukin-2 (IL-2), and for T-cell proliferation and differentiation. By blocking this calcium influx, GSK-7975A effectively suppresses T-cell activation and subsequent inflammatory responses.[1]

Quantitative Data on GSK-7975A Activity

The inhibitory potency of GSK-7975A has been quantified across various experimental systems. The following table summarizes the key half-maximal inhibitory concentration (IC50) values reported in the literature.

Target/System	Cell Type	Assay	IC50 Value	Reference
ORAI1 Current	HEK293	Whole-cell patch clamp	4.1 µM	[4]
ORAI3 Current	HEK293	Whole-cell patch clamp	3.8 µM	[4]
Endogenous CRAC Current	RBL Mast Cells	Thapsigargin-induced Ca2+ entry	0.8 ± 0.1 µM	[4]
CRAC Current	Human Lung Mast Cells	-	340 nM	[3][5]
Pro-inflammatory Cytokine Release	T-cells	-	Up to 50% reduction at 3 µM	[1]

Signaling Pathways and Experimental Workflows

To visually represent the mechanism of action and the experimental approaches for validating the target of GSK-7975A, the following diagrams have been generated using the Graphviz DOT language.

T-Cell Receptor and CRAC Channel Signaling Pathway

T-Cell Receptor (TCR) and CRAC channel signaling pathway targeted by GSK-7975A.

Experimental Workflow for Target Validation

A typical experimental workflow for the validation of GSK-7975A's target in T-cells.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This protocol is for measuring CRAC currents (I-CRAC) in HEK293 cells co-expressing STIM1 and ORAI1/ORAI3, or in T-cell lines like Jurkat.

Materials:

• HEK293 cells or Jurkat T-cells

• Plasmids for STIM1 and ORAI1/ORAI3 (for HEK293)

• Transfection reagent

• Patch-clamp rig with amplifier and data acquisition system

• Borosilicate glass capillaries

• External solution (in mM): 130 NaCl, 4.5 KCl, 20 CaCl2, 1 MgCl2, 10 HEPES, 5 D-glucose (pH 7.4)

• Internal solution (in mM): 130 Cs-glutamate, 8 MgCl2, 10 BAPTA, 10 HEPES (pH 7.2)

• Thapsigargin (to deplete ER calcium stores)

• GSK-7975A stock solution (in DMSO)

Procedure:

• Cell Preparation: For HEK293 cells, co-transfect with STIM1 and ORAI1 or ORAI3 plasmids 24-48 hours before the experiment. For Jurkat cells, use as is. Plate cells on glass coverslips.

• Pipette Preparation: Pull borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

• Recording:

  • Mount the coverslip in the recording chamber and perfuse with the external solution.

  • Establish a whole-cell patch-clamp configuration on a selected cell.

  • Hold the cell at a potential of 0 mV. Apply voltage ramps from -100 mV to +100 mV over 50 ms every 2 seconds to elicit currents.

  • To activate I-CRAC, passively deplete ER calcium stores by including BAPTA in the internal solution or by perfusing the cell with 1 µM thapsigargin in the external solution.

  • Once a stable I-CRAC is established, perfuse the cell with the external solution containing the desired concentration of GSK-7975A.

  • Record the inhibition of the inward current at negative potentials.

• Data Analysis:

  • Measure the peak inward current amplitude before and after the application of GSK-7975A.

  • Calculate the percentage of inhibition for each concentration.

  • Generate a concentration-response curve and fit it with the Hill equation to determine the IC50 value.

FRET Microscopy for STIM1-ORAI1 Interaction

This protocol assesses whether GSK-7975A disrupts the interaction between STIM1 and ORAI1.

Materials:

• HEK293 cells

• Plasmids for STIM1-YFP and ORAI1-CFP

• Transfection reagent

• Confocal microscope equipped for FRET imaging

• Imaging medium (e.g., Hanks' Balanced Salt Solution)

• Thapsigargin

• GSK-7975A stock solution

Procedure:

• Cell Preparation: Co-transfect HEK293 cells with STIM1-YFP and ORAI1-CFP plasmids 24-48 hours before imaging.

• Imaging:

  • Mount the coverslip in an imaging chamber with imaging medium.

  • Identify a cell co-expressing both fluorescently tagged proteins.

  • Acquire baseline images in the CFP and YFP channels, and the FRET channel (CFP excitation, YFP emission).

  • Stimulate the cells with 1 µM thapsigargin to induce STIM1-ORAI1 interaction.

  • After STIM1 puncta formation and co-localization with ORAI1 is observed (indicating interaction), add GSK-7975A at the desired concentration.

  • Continue to acquire images to observe any changes in the FRET signal.

• Data Analysis:

  • Calculate the normalized FRET (NFRET) efficiency before and after the addition of GSK-7975A.

  • A lack of change in the FRET signal upon GSK-7975A addition indicates that the compound does not disrupt the STIM1-ORAI1 interaction.[4]

Calcium Imaging for Store-Operated Calcium Entry (SOCE)

This protocol measures the effect of GSK-7975A on SOCE in T-cells.

Materials:

• Jurkat T-cells or primary T-cells

• Fura-2 AM calcium indicator dye

• Pluronic F-127

• Calcium-free imaging buffer (e.g., HBSS without CaCl2)

• Calcium-containing imaging buffer (e.g., HBSS with 2 mM CaCl2)

• Thapsigargin

• GSK-7975A stock solution

• Fluorescence plate reader or microscope with ratiometric imaging capabilities

Procedure:

• Cell Loading:

  • Incubate T-cells with 2-5 µM Fura-2 AM and 0.02% Pluronic F-127 in imaging buffer for 30-60 minutes at 37°C.

  • Wash the cells to remove excess dye.

• Measurement of SOCE:

  • Resuspend the cells in calcium-free imaging buffer.

  • Pre-incubate the cells with various concentrations of GSK-7975A or vehicle (DMSO) for a specified time (e.g., 10-30 minutes).

  • Measure the baseline Fura-2 fluorescence ratio (340/380 nm excitation, ~510 nm emission).

  • Add 1 µM thapsigargin to deplete ER calcium stores, which will cause a transient increase in intracellular calcium.

  • Once the calcium level returns to a new baseline, add calcium-containing imaging buffer (e.g., 2 mM CaCl2) to initiate SOCE.

  • Record the subsequent rise in the Fura-2 ratio, which represents SOCE.

• Data Analysis:

  • Quantify the magnitude of SOCE (e.g., peak increase in Fura-2 ratio or the area under the curve) in the presence and absence of GSK-7975A.

  • Calculate the percentage of inhibition and determine the IC50 for SOCE.

This technical guide provides a comprehensive overview of the target validation of GSK-7975A in T-cells, consolidating its mechanism of action, quantitative inhibitory data, and detailed experimental methodologies to aid researchers in this field.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GSK-7975A, an inhibitor of Ca2+ release-activated calcium channels, depresses isometric contraction of mouse aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

GSK-7975A: A Technical Guide to its Effects on Mast Cell Degranulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mast cells are critical effector cells in the immune system, playing a central role in allergic and inflammatory responses. Upon activation, mast cells undergo degranulation, a process involving the release of potent inflammatory mediators such as histamine, leukotrienes, and cytokines. A key signaling event triggering mast cell degranulation is the influx of extracellular calcium through store-operated calcium (SOC) channels, primarily the Calcium Release-Activated Calcium (CRAC) channels. GSK-7975A has emerged as a potent and selective inhibitor of CRAC channels, making it a valuable tool for studying mast cell biology and a potential therapeutic agent for mast cell-driven diseases. This technical guide provides an in-depth overview of the effects of GSK-7975A on mast cell degranulation, including quantitative data, detailed experimental protocols, and visualizations of the underlying signaling pathways and experimental workflows.

Quantitative Data on the Inhibitory Effects of GSK-7975A

GSK-7975A demonstrates a concentration-dependent inhibition of mast cell mediator release. The following tables summarize the available quantitative data on its efficacy.

Mediator	Cell Type	Inhibitor Concentration	% Inhibition	Reference
Histamine	Human & Rat Mast Cells	3 µM	Up to 50%	[1]
Leukotriene C4	Human & Rat Mast Cells	3 µM	Up to 50%	[1]
Cytokines (IL-5, IL-8, IL-13, TNFα)	Human & Rat Mast Cells	3 µM	Up to 50%	[1]

Parameter	Experimental System	IC50 Value	Reference
Orai1 Current Inhibition	HEK293 cells	~ 4 µM
Orai3 Current Inhibition	HEK293 cells	~ 4 µM
CRAC Current (ICRAC) Inhibition	RBL Mast Cells	Not explicitly stated, but inhibited by 10 µM

Experimental Protocols

General Mast Cell Culture and Sensitization

Cell Lines:

• Human Mast Cells (e.g., LAD2): Culture in StemPro-34 SFM medium supplemented with StemPro-34 nutrient supplement, 2 mM L-glutamine, 100 U/mL penicillin, 100 µg/mL streptomycin, and 100 ng/mL human stem cell factor (SCF).

• Rat Basophilic Leukemia Cells (RBL-2H3): Culture in Eagle's Minimum Essential Medium with 20% fetal bovine serum, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

Sensitization: For IgE-dependent activation, sensitize mast cells by incubation with anti-DNP IgE (1 µg/mL) overnight at 37°C in a humidified incubator with 5% CO2.

β-Hexosaminidase Release Assay for Mast Cell Degranulation

This assay quantifies the release of the granular enzyme β-hexosaminidase, a marker of mast cell degranulation.

Materials:

• Sensitized mast cells

• Tyrode's buffer (or other suitable physiological buffer)

• GSK-7975A (stock solution in DMSO)

• Antigen (e.g., DNP-HSA)

• p-nitrophenyl-N-acetyl-β-D-glucosaminide (PNAG) substrate solution

• Stop solution (e.g., 0.1 M carbonate/bicarbonate buffer, pH 10)

• 96-well plates

• Plate reader (405 nm)

Procedure:

• Cell Preparation: Wash sensitized mast cells twice with Tyrode's buffer and resuspend to the desired cell density (e.g., 5 x 10^5 cells/mL).

• Inhibitor Pre-incubation: Aliquot 50 µL of the cell suspension into each well of a 96-well plate. Add 5 µL of varying concentrations of GSK-7975A (or vehicle control - DMSO) to the respective wells. Incubate for 30 minutes at 37°C.

• Cell Stimulation: To induce degranulation, add 5 µL of antigen (e.g., DNP-HSA at a final concentration of 100 ng/mL) to the wells. For negative controls, add buffer instead of antigen. For total enzyme content, lyse a separate set of cells with 0.1% Triton X-100.

• Incubation: Incubate the plate for 30-60 minutes at 37°C.

• Reaction Termination: Stop the degranulation reaction by placing the plate on ice. Centrifuge the plate at 500 x g for 5 minutes at 4°C to pellet the cells.

• Enzyme Assay: Carefully transfer 25 µL of the supernatant from each well to a new 96-well plate. Add 50 µL of PNAG substrate solution to each well.

• Incubation: Incubate the plate at 37°C for 60-90 minutes.

• Stop Reaction: Add 150 µL of stop solution to each well.

• Measurement: Read the absorbance at 405 nm using a microplate reader.

• Calculation: Calculate the percentage of β-hexosaminidase release for each sample relative to the total release from lysed cells.

Measurement of Histamine, Leukotriene, and Cytokine Release

Materials:

• Supernatants from the degranulation assay (Step 5 above)

• Commercially available ELISA kits for histamine, Leukotriene C4, and specific cytokines (e.g., IL-5, IL-8, IL-13, TNFα)

Procedure:

• Follow the manufacturer's instructions provided with the respective ELISA kits to quantify the concentration of each mediator in the cell culture supernatants.

• The principle of these assays typically involves the capture of the mediator of interest by a specific antibody coated on the ELISA plate, followed by detection with a labeled secondary antibody and a colorimetric substrate.

• Generate a standard curve using the provided standards to determine the concentration of the mediator in each sample.

• Calculate the percentage inhibition of mediator release in GSK-7975A-treated samples compared to the vehicle-treated control.

Signaling Pathways and Experimental Workflow

The following diagrams, generated using the DOT language, visualize the key signaling pathways and the experimental workflow for studying the effect of GSK-7975A on mast cell degranulation.

Caption: FcεRI signaling pathway leading to mast cell degranulation and inhibition by GSK-7975A.

Caption: General experimental workflow for assessing the inhibitory effect of GSK-7975A.

References

• 1. medchemexpress.com [medchemexpress.com]

GSK-7975A: A Technical Guide for Studying Store-Operated Calcium Entry

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of GSK-7975A, a potent and selective inhibitor of Ca²⁺ release-activated Ca²⁺ (CRAC) channels. This document details its mechanism of action, pharmacological properties, and its application in studying store-operated calcium entry (SOCE). Detailed experimental protocols and visual representations of signaling pathways and workflows are included to facilitate its use in research and drug development.

Core Concepts: Mechanism of Action

GSK-7975A is a pyrazole derivative that selectively inhibits CRAC channels, which are crucial for SOCE in numerous non-excitable cells.[1] The primary components of CRAC channels are the stromal interaction molecule (STIM) proteins located in the endoplasmic reticulum (ER) and Orai proteins that form the channel pore in the plasma membrane.

Upon depletion of Ca²⁺ from the ER, STIM1 proteins sense the change, oligomerize, and translocate to ER-plasma membrane junctions. Here, they interact directly with and activate Orai1 channels, leading to a sustained influx of extracellular Ca²⁺ into the cell. GSK-7975A exerts its inhibitory effect by acting directly on the Orai channel pore.[1][2] Notably, its action is downstream of STIM1 oligomerization and the STIM1-Orai1 interaction, suggesting it interferes with ion permeation through the Orai pore, possibly through an allosteric effect on the channel's selectivity filter.[2][3]

Quantitative Data Summary

The following tables summarize the key quantitative parameters of GSK-7975A, including its potency against different Orai isoforms and its selectivity against other ion channels.

Table 1: Potency of GSK-7975A on Orai Channels

Target	Cell Type	Assay Method	IC₅₀ (µM)	Hill Coefficient	Reference
Orai1	HEK293	Whole-cell patch clamp	4.1	~1	[2]
Orai3	HEK293	Whole-cell patch clamp	3.8	~1	[2]
Endogenous CRAC	RBL mast cells	Thapsigargin-induced Ca²⁺ entry	0.8 ± 0.1	Not Reported	[2]

Table 2: Selectivity Profile of GSK-7975A

Ion Channel	Method	IC₅₀ (µM)	Effect	Reference
L-type (CaV1.2) Ca²⁺ channel	Not Specified	~8	Weak inhibitory effect	[2]
TRPV6	Electrophysiology	Not Specified	Complete inhibition at 10 µM	[2]
Panel of 16 other ion channels	Not Specified	> 10	No significant effect	[4]

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of GSK-7975A and its application in experimental settings, the following diagrams are provided in DOT language.

Figure 1: Signaling pathway of Store-Operated Calcium Entry (SOCE) and the inhibitory action of GSK-7975A.

Figure 2: A typical experimental workflow for evaluating the effect of GSK-7975A on SOCE using a fluorescent calcium indicator.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are generalized and may require optimization for specific cell types and experimental conditions.

Protocol 1: Measurement of Intracellular Calcium using Fura-2 AM

This protocol describes the use of the ratiometric fluorescent dye Fura-2 AM to measure changes in intracellular Ca²⁺ concentration following the inhibition of SOCE by GSK-7975A.

Materials:

• Cells of interest cultured on coverslips or in a 96-well plate

• Fura-2 AM (acetoxymethyl ester)

• Pluronic F-127

• HEPES-buffered saline (HBS) containing (in mM): 140 NaCl, 5 KCl, 1 MgCl₂, 10 HEPES, 10 glucose, pH 7.4

• Ca²⁺-free HBS (HBS without CaCl₂ and supplemented with 0.5 mM EGTA)

• HBS with 2 mM CaCl₂

• Thapsigargin

• GSK-7975A

• Fluorescence microscope or plate reader capable of excitation at 340 nm and 380 nm and emission at ~510 nm

Procedure:

• Cell Preparation: Culture cells to the desired confluency on glass coverslips or in a black-walled, clear-bottom 96-well plate.

• Dye Loading:

  • Prepare a Fura-2 AM loading solution. A typical final concentration is 2-5 µM Fura-2 AM with 0.02% Pluronic F-127 in HBS.

  • Wash the cells once with HBS.

  • Incubate the cells with the Fura-2 AM loading solution for 30-60 minutes at 37°C in the dark.

  • Wash the cells twice with Ca²⁺-free HBS to remove extracellular dye.

  • Allow the cells to de-esterify the Fura-2 AM for at least 20 minutes at room temperature in the dark.[5]

• Baseline Measurement:

  • Mount the coverslip on the microscope stage or place the 96-well plate in the reader.

  • Perfuse with or add Ca²⁺-free HBS.

  • Record the baseline fluorescence by alternating excitation at 340 nm and 380 nm and measuring the emission at 510 nm.

• Store Depletion and Inhibition:

  • To deplete ER Ca²⁺ stores, add thapsigargin (typically 1-2 µM) in Ca²⁺-free HBS and continue recording.

  • Once the fluorescence ratio stabilizes, add different concentrations of GSK-7975A (or vehicle control) and incubate for a few minutes.

• Initiation of SOCE:

  • Initiate Ca²⁺ influx by replacing the Ca²⁺-free HBS with HBS containing 2 mM CaCl₂.

  • Continue to record the fluorescence changes.

• Data Analysis:

  • Calculate the ratio of the fluorescence intensities at 340 nm and 380 nm (F340/F380).

  • The change in this ratio is proportional to the change in intracellular Ca²⁺ concentration.

  • Plot the peak or integrated Ca²⁺ influx against the concentration of GSK-7975A to determine the IC₅₀ value.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology for ICRAC Measurement

This protocol outlines the procedure for directly measuring the Ca²⁺ release-activated Ca²⁺ current (ICRAC) and its inhibition by GSK-7975A using the whole-cell patch-clamp technique.

Materials:

• Cells expressing CRAC channels

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for pipette fabrication

• Extracellular (bath) solution (in mM): 140 NaCl, 5 KCl, 1 MgCl₂, 10 HEPES, 10 glucose, 10 CaCl₂, pH 7.4

• Intracellular (pipette) solution (in mM): 135 Cs-methanesulfonate, 8 MgCl₂, 10 HEPES, 10 BAPTA, pH 7.2

• Thapsigargin or IP₃ for store depletion

• GSK-7975A

Procedure:

• Preparation:

  • Plate cells on glass coverslips suitable for patch-clamp recording.

  • Pull glass pipettes to a resistance of 3-7 MΩ when filled with the intracellular solution.

• Establishing Whole-Cell Configuration:

  • Place a coverslip with cells in the recording chamber and perfuse with the extracellular solution.

  • Approach a cell with the patch pipette and apply slight positive pressure.

  • Upon contacting the cell, release the pressure to form a high-resistance (GΩ) seal.

  • Apply gentle suction to rupture the cell membrane and establish the whole-cell configuration.[6]

• Recording ICRAC:

  • Hold the cell at a holding potential of 0 mV to minimize voltage-gated channel activity.

  • Apply voltage ramps (e.g., -100 to +100 mV over 150 ms) every 2 seconds to measure the current-voltage (I-V) relationship.[7]

  • Deplete the ER Ca²⁺ stores by including a high concentration of a Ca²⁺ chelator (e.g., BAPTA) in the pipette solution, which will passively deplete the stores over time. Alternatively, perfuse the cell with a solution containing a SERCA pump inhibitor like thapsigargin.

  • The development of a characteristic inwardly rectifying current is indicative of ICRAC activation.

• Application of GSK-7975A:

  • Once a stable ICRAC is established, perfuse the bath with the extracellular solution containing the desired concentration of GSK-7975A.

  • Continue recording to observe the inhibition of ICRAC. Due to its slow onset, several minutes of perfusion may be required.[2]

• Data Analysis:

  • Measure the amplitude of the inward current at a specific negative potential (e.g., -80 mV).

  • Normalize the current to the cell capacitance to obtain current density (pA/pF).

  • Plot the percentage of inhibition against the concentration of GSK-7975A to calculate the IC₅₀.

References

• 1. STIM1-Orai1 interactions and Orai1 conformational changes revealed by live-cell FRET microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 3. moodle2.units.it [moodle2.units.it]
• 4. ionbiosciences.com [ionbiosciences.com]
• 5. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 7. biorxiv.org [biorxiv.org]

GSK-7975A: An In-depth Technical Guide for Researchers

An overview of the potent and selective CRAC channel inhibitor, its chemical properties, mechanism of action, and key experimental methodologies for its characterization.

This technical guide provides a comprehensive overview of GSK-7975A, a potent and orally bioavailable small molecule inhibitor of the Calcium Release-Activated Calcium (CRAC) channels. This document is intended for researchers, scientists, and drug development professionals interested in the chemical properties, pharmacological activity, and experimental evaluation of this compound.

Chemical Structure and Properties

GSK-7975A, with the IUPAC name 2,6-difluoro-N-(1-(4-hydroxy-2-(trifluoromethyl)benzyl)-1H-pyrazol-3-yl)benzamide, is a synthetic organic compound belonging to the N-pyrazole carboxamide chemical series.[1] Its chemical structure is characterized by a central pyrazole ring linked to a difluorobenzamide group and a substituted benzyl moiety.

Chemical Structure:

A summary of its key physicochemical properties is presented in the table below.

Property	Value	Reference
CAS Number	1253186-56-9	[2]
Molecular Formula	C18H12F5N3O2	[2]
Molecular Weight	397.31 g/mol	[2]
Appearance	Solid powder	[2]
Solubility	Soluble in DMSO	[3]
SMILES	O=C(NC1=NN(CC2=CC=C(O)C=C2C(F)(F)F)C=C1)C3=C(F)C=CC=C3F	[2]
InChI Key	CPYTVBALBFSXSH-UHFFFAOYSA-N	[2]

Mechanism of Action: Inhibition of Store-Operated Calcium Entry

GSK-7975A is a selective inhibitor of the CRAC channels, which are key mediators of store-operated calcium entry (SOCE) in a variety of cell types. SOCE is a fundamental Ca2+ signaling pathway that is initiated by the depletion of calcium stores in the endoplasmic reticulum (ER). This depletion is sensed by the ER-resident protein STIM1 (Stromal Interaction Molecule 1), which then translocates to the plasma membrane to interact with and activate the ORAI1 protein, the pore-forming subunit of the CRAC channel. The subsequent influx of extracellular Ca2+ through the ORAI1 channel is critical for a multitude of cellular processes, including T-cell activation, mast cell degranulation, and gene expression.

GSK-7975A exerts its inhibitory effect by directly targeting the ORAI1 channel.[1] Studies have shown that it acts as an allosteric blocker of the Orai pore, and its binding affinity is influenced by the geometry of the channel's selectivity filter.[1] Importantly, GSK-7975A does not interfere with the upstream events of STIM1 oligomerization or the interaction between STIM1 and ORAI1.[2][4]

The following diagram illustrates the CRAC channel signaling pathway and the point of inhibition by GSK-7975A.

Caption: Store-Operated Calcium Entry (SOCE) signaling pathway and inhibition by GSK-7975A.

Pharmacological Properties

GSK-7975A has been characterized in various in vitro and in vivo models, demonstrating its potency and selectivity as a CRAC channel inhibitor.

In Vitro Activity

The inhibitory activity of GSK-7975A has been quantified in different cell lines, primarily by measuring its effect on CRAC currents (ICRAC) and calcium influx.

Parameter	Cell Line	Value	Reference
IC50 (ICRAC)	HEK293 (expressing ORAI1/STIM1)	~4.1 µM	[2][4]
IC50 (ICRAC)	HEK293 (expressing ORAI3/STIM1)	~3.8 µM	[2][4]
IC50 (Ca2+ influx)	RBL cells	~0.8 µM	[2]
Effect on T-cells	Reduces pro-inflammatory cytokine release	-	[5]
Effect on Mast Cells	Reduces histamine and leukotriene C4 release	-	[5]
Effect on Pancreatic Acinar Cells	Inhibits toxin-induced ORAI1 activation (>90%)	[5]

In Vivo Activity

Preclinical studies have demonstrated the efficacy of GSK-7975A in animal models of diseases where CRAC channel activity is implicated, such as acute pancreatitis.[6]

Animal Model	Effect of GSK-7975A	Reference
Mouse models of acute pancreatitis	Reduces local and systemic features of the disease	[6]

Experimental Protocols

The characterization of GSK-7975A and other CRAC channel inhibitors typically involves two key experimental techniques: whole-cell patch-clamp electrophysiology to measure ICRAC directly, and fluorescence-based assays to monitor intracellular calcium levels.

Whole-Cell Patch-Clamp Recording

This technique allows for the direct measurement of ion channel currents in a single cell.

Objective: To determine the effect of GSK-7975A on STIM1-activated ORAI1 currents (ICRAC).

Methodology:

• Cell Preparation: HEK293 cells are co-transfected with plasmids encoding human ORAI1 and STIM1.

• Electrophysiological Recording:

  • Whole-cell patch-clamp recordings are performed at room temperature.

  • Borosilicate glass pipettes with a resistance of 3-5 MΩ are filled with an intracellular solution containing (in mM): 120 Cs-glutamate, 8 NaCl, 10 HEPES, 10 BAPTA, and 3 MgCl2 (pH 7.2 with CsOH).

  • The extracellular solution contains (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose (pH 7.4 with NaOH).

  • To activate ICRAC, the intracellular Ca2+ is buffered to low levels with BAPTA, mimicking store depletion.

  • Membrane potential is held at 0 mV, and voltage ramps from -100 mV to +100 mV over 100 ms are applied every 2 seconds to elicit currents.

• Compound Application: Once a stable ICRAC is established, various concentrations of GSK-7975A (e.g., 0.1, 0.3, 1, 3, 10 µM) are applied to the bath solution.

• Data Analysis: The current density (pA/pF) is measured at a specific negative potential (e.g., -80 mV). The percentage of inhibition is calculated by comparing the current amplitude before and after compound application. The IC50 value is determined by fitting the concentration-response data to a Hill equation.

Fluorescence-Based Calcium Influx Assay

This high-throughput method is used to measure changes in intracellular calcium concentration in a population of cells.

Objective: To determine the potency of GSK-7975A in inhibiting store-operated calcium entry.

Methodology:

• Cell Preparation: RBL (Rat Basophilic Leukemia) cells, which endogenously express CRAC channels, are seeded in a 96-well plate.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a physiological salt solution for 30-60 minutes at 37°C.

• Compound Incubation: Cells are pre-incubated with various concentrations of GSK-7975A for a defined period (e.g., 30 minutes).

• Store Depletion and Calcium Add-back:

  • Intracellular calcium stores are depleted by treating the cells with a SERCA pump inhibitor, such as thapsigargin (e.g., 1 µM), in a calcium-free buffer.

  • Extracellular calcium (e.g., 2 mM) is then added back to the wells to initiate SOCE.

• Fluorescence Measurement: The fluorescence intensity is measured over time using a fluorescence plate reader. An increase in fluorescence corresponds to an increase in intracellular calcium.

• Data Analysis: The peak fluorescence signal or the area under the curve after calcium add-back is quantified. The percentage of inhibition by GSK-7975A is calculated relative to vehicle-treated control cells. The IC50 value is determined from the concentration-response curve.

The following diagram outlines the general workflow for a fluorescence-based calcium influx assay.

References

• 1. biorxiv.org [biorxiv.org]
• 2. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for GSK-7975A in Calcium Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-7975A is a potent and selective inhibitor of Calcium Release-Activated Calcium (CRAC) channels, which are critical components of store-operated calcium entry (SOCE) in a variety of cell types.[1] The primary molecular components of CRAC channels are the ORAI proteins (pore-forming subunit) in the plasma membrane and the Stromal Interaction Molecules (STIM) in the endoplasmic reticulum membrane. By specifically blocking the ORAI1 pore, GSK-7975A effectively inhibits the sustained influx of calcium following the depletion of intracellular calcium stores, a process implicated in numerous physiological and pathological conditions, including immune responses, pancreatitis, and cell proliferation.[1][2][3][4] These application notes provide a detailed protocol for utilizing GSK-7975A in conjunction with the ratiometric calcium indicator Fura-2 AM to investigate its effects on intracellular calcium dynamics.

Mechanism of Action

GSK-7975A acts as a direct inhibitor of the ORAI1 channel, the pore-forming subunit of the CRAC channel.[2][3][4] The process of store-operated calcium entry begins when intracellular calcium stores within the endoplasmic reticulum (ER) are depleted. This depletion is sensed by STIM proteins, which then translocate to the ER-plasma membrane junctions. At these junctions, STIM proteins interact with and activate ORAI1 channels, opening a highly selective pore for calcium influx from the extracellular space. GSK-7975A binds to the ORAI1 channel, effectively blocking this influx and preventing the sustained increase in intracellular calcium that is characteristic of SOCE.[5][6]

Signaling Pathway of GSK-7975A Action

Data Presentation

The inhibitory effects of GSK-7975A on store-operated calcium entry can be quantified and summarized. The following tables provide examples of how to present such data clearly.

Table 1: Inhibitory Potency of GSK-7975A on ORAI1-mediated Calcium Influx

Cell Type	Agonist (to deplete stores)	IC₅₀ of GSK-7975A (µM)	Reference
HEK293 (hORAI1/hSTIM1)	Thapsigargin	~4.0	[5][6]
Murine Pancreatic Acinar Cells	Thapsigargin	~3.4	[2][4]
RBL Mast Cells (endogenous CRAC)	Thapsigargin	0.8 ± 0.1

Table 2: Concentration-Dependent Inhibition of Calcium Influx by GSK-7975A in Murine Pancreatic Acinar Cells

GSK-7975A Concentration (µM)	Agonist	% Inhibition of Ca²⁺ Influx (approx.)	Reference
1	TLCS	>20%	[2]
10	TLCS	>60%	[2]
30	TLCS	~80%	[7]
15	CCK	>95%	[2][7]

Note: TLCS (Taurolithocholic acid 3-sulfate) and CCK (Cholecystokinin) are used to induce pancreatitis models and subsequent calcium entry.

Experimental Protocols

This section provides a detailed protocol for a calcium imaging experiment to assess the inhibitory effect of GSK-7975A on store-operated calcium entry using Fura-2 AM.

Materials

• GSK-7975A (prepared as a stock solution in DMSO, e.g., 10 mM)

• Fura-2 AM (prepared as a stock solution in DMSO, e.g., 1 mM)

• Pluronic F-127 (e.g., 20% solution in DMSO)

• Thapsigargin (or another agent to deplete ER calcium stores, prepared as a stock solution in DMSO)

• HEPES-buffered saline (HBS) or other suitable physiological buffer

• Calcium-free HBS

• Cells of interest (e.g., HEK293 cells, pancreatic acinar cells) cultured on glass coverslips

Experimental Workflow

Experimental Workflow for GSK-7975A Calcium Imaging

Detailed Methodology

1. Cell Preparation:

• Seed cells onto glass coverslips in a multi-well plate at an appropriate density to achieve 70-80% confluency on the day of the experiment.

• Allow cells to adhere and grow for at least 24 hours in a humidified incubator at 37°C with 5% CO₂.

2. Fura-2 AM Loading:

• Prepare a Fura-2 AM loading solution. For a final concentration of 2-5 µM Fura-2 AM, dilute the stock solution in HBS. The addition of Pluronic F-127 (e.g., 0.02%) can aid in dye solubilization.

• Aspirate the culture medium from the cells and wash once with HBS.

• Add the Fura-2 AM loading solution to the cells and incubate for 30-60 minutes at room temperature or 37°C in the dark. The optimal loading time and temperature should be determined empirically for the specific cell type.

• After incubation, wash the cells twice with HBS to remove extracellular Fura-2 AM.

• Allow the cells to de-esterify the Fura-2 AM for at least 15-30 minutes in HBS at room temperature in the dark.

3. GSK-7975A Incubation:

• Prepare working concentrations of GSK-7975A (e.g., 1, 3, 10, 30, 50 µM) by diluting the stock solution in HBS.[1][2][7] Include a vehicle control (DMSO) at the same final concentration as the highest GSK-7975A concentration.

• For pre-incubation experiments, replace the HBS with the GSK-7975A-containing solution or vehicle control and incubate for a desired period (e.g., 10-30 minutes) before starting the imaging.

4. Calcium Imaging and Data Acquisition:

• Mount the coverslip onto a perfusion chamber on an inverted fluorescence microscope equipped for ratiometric imaging.

• Perfuse the cells with calcium-free HBS.

• Record the baseline Fura-2 fluorescence ratio (excitation at 340 nm and 380 nm, emission at ~510 nm).

• To induce store depletion, add a SERCA pump inhibitor like thapsigargin (e.g., 1-2 µM) to the calcium-free HBS and continue recording.[8] This will cause a transient increase in cytosolic calcium due to leakage from the ER.

• After the Fura-2 ratio returns to baseline or stabilizes, reintroduce calcium by perfusing the cells with HBS containing calcium (e.g., 1-2 mM). In control cells, this will lead to a sustained increase in the Fura-2 ratio, indicative of SOCE. In cells treated with GSK-7975A, this increase will be inhibited in a concentration-dependent manner.

• Continue recording until the signal reaches a plateau.

5. Data Analysis:

• For each cell or region of interest, calculate the ratio of the fluorescence intensity at 340 nm excitation to that at 380 nm excitation (F340/F380).

• Normalize the ratio data to the baseline before the re-addition of calcium.

• Quantify the magnitude of SOCE by measuring the peak or plateau of the F340/F380 ratio after calcium re-addition.

• Calculate the percentage of inhibition by comparing the SOCE in GSK-7975A-treated cells to the vehicle-treated control cells.

• Plot the concentration-response curve and calculate the IC₅₀ value for GSK-7975A.

Conclusion

GSK-7975A is a valuable pharmacological tool for investigating the role of CRAC channels and store-operated calcium entry in cellular physiology and disease. The provided protocols and data presentation formats offer a comprehensive guide for researchers to effectively design, execute, and interpret calcium imaging experiments using this potent ORAI1 inhibitor. Careful optimization of experimental conditions for specific cell types is crucial for obtaining reliable and reproducible results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BioKB - Publication [biokb.lcsb.uni.lu]
• 5. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Calcium Imaging of Cortical Neurons using Fura-2 AM - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for GSK-7975A in Whole-Cell Patch Clamp Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-7975A is a potent and selective inhibitor of Ca2+ Release-Activated Ca2+ (CRAC) channels.[1][2] These channels, primarily formed by ORAI1, ORAI2, and ORAI3 proteins in the plasma membrane and activated by stromal interaction molecule 1 (STIM1) from the endoplasmic reticulum, play a crucial role in store-operated calcium entry (SOCE) in various cell types.[2] The influx of Ca2+ through CRAC channels is a key signaling event in numerous physiological processes, including T-cell activation, mast cell degranulation, and smooth muscle contraction.[1][2] Consequently, CRAC channels have emerged as significant therapeutic targets for inflammatory diseases, autoimmune disorders, and other conditions characterized by excessive calcium signaling.

GSK-7975A has been demonstrated to act as a pore blocker of ORAI channels, inhibiting the influx of Ca2+ without affecting the upstream STIM1 oligomerization or the STIM1-ORAI1 interaction.[3][4] This makes it a valuable pharmacological tool for investigating the physiological and pathological roles of CRAC channels. Whole-cell patch clamp electrophysiology is the gold-standard technique for directly measuring the ionic currents flowing through CRAC channels, providing high-resolution insights into their biophysical properties and pharmacological modulation.[5][6]

These application notes provide a comprehensive guide for utilizing GSK-7975A in whole-cell patch clamp experiments to study CRAC channel function.

Mechanism of Action and Signaling Pathway

GSK-7975A directly inhibits the ion conduction pore of ORAI channels. The activation of CRAC channels is initiated by the depletion of Ca2+ from the endoplasmic reticulum (ER), which is sensed by STIM1. Upon ER Ca2+ depletion, STIM1 proteins oligomerize and translocate to ER-plasma membrane junctions where they interact with and activate ORAI channels, leading to Ca2+ influx. GSK-7975A is believed to bind to the extracellular side of the ORAI pore, thereby physically occluding the channel and preventing Ca2+ entry.[7]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GSK-7975A, an inhibitor of Ca2+ release-activated calcium channels, depresses isometric contraction of mouse aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. docs.axolbio.com [docs.axolbio.com]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]

Application Notes and Protocols for GSK-7975A in In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of GSK-7975A, a potent inhibitor of Ca2+ Release-Activated Ca2+ (CRAC) channels, in various in vitro assays. This document includes a summary of effective concentrations, detailed experimental protocols, and visualizations of the relevant signaling pathway and experimental workflows.

Introduction to GSK-7975A

GSK-7975A is a selective inhibitor of CRAC channels, which are composed of ORAI1, ORAI2, and ORAI3 proteins in the plasma membrane and the stromal interaction molecule 1 (STIM1) in the endoplasmic reticulum. By blocking the influx of extracellular calcium, GSK-7975A modulates a variety of cellular processes, including immune cell activation, mast cell degranulation, and smooth muscle contraction. Its targeted mechanism of action makes it a valuable tool for studying calcium signaling and for the development of therapeutics for inflammatory and autoimmune diseases.

Data Presentation: Effective Concentrations of GSK-7975A

The following table summarizes the effective concentrations and IC50 values of GSK-7975A in various in vitro assays, compiled from published research.

Assay Type	Cell Line/System	Target	Concentration/IC50	Reference(s)
CRAC Current Inhibition	HEK293 cells expressing ORAI1/STIM1	ORAI1	IC50: 4.1 µM	[1]
HEK293 cells expressing ORAI3/STIM1	ORAI3	IC50: 3.8 µM	[1]
RBL-2H3 mast cells	Endogenous CRAC channels	10 µM (full blockade)	[1]
Store-Operated Ca2+ Entry (SOCE) Inhibition	RBL-2H3 mast cells (Thapsigargin-induced)	SOCE	IC50: 0.8 ± 0.1 µM	[1]
Jurkat T-cells	Ca2+ influx	10 µM (maximal inhibition)	[2]
Mouse pancreatic acinar cells (Thapsigargin-induced)	SOCE	IC50: ~3.4 µmol/L
Mediator Release Inhibition	Human mast cells	Histamine, Leukotriene C4, Cytokines (IL-5, -8, -13, TNFα)	3 µM (~50% reduction)	[3]
Human T-cells	Pro-inflammatory cytokines	Not specified	[3]
Neutrophil Function Inhibition	Human peripheral blood neutrophils	Neutrophil migration	1-10 µM
Human peripheral blood neutrophils	Intracellular ROS production	1-10 µM

Signaling Pathway

The following diagram illustrates the canonical CRAC channel signaling pathway, which is the primary target of GSK-7975A.

Caption: CRAC Channel Signaling Pathway Inhibition by GSK-7975A.

Experimental Protocols

Calcium Flux Assay

This protocol describes the measurement of intracellular calcium concentration changes in response to CRAC channel activation and inhibition by GSK-7975A.

Caption: Workflow for a typical calcium flux assay.

Materials:

• HEK293 or Jurkat T-cells

• Culture medium (e.g., DMEM for HEK293, RPMI-1640 for Jurkat)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Calcium-sensitive dye (e.g., Fura-2 AM, Fluo-4 AM)

• Pluronic F-127

• HEPES-buffered saline solution (HBSS) with and without CaCl2

• Thapsigargin

• GSK-7975A

• 96-well black, clear-bottom plates

• Fluorescence plate reader or microscope

Procedure:

• Cell Culture: Culture cells to 80-90% confluency in appropriate medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10^4 to 1 x 10^5 cells per well and incubate overnight.

• Dye Loading:

  • Prepare a loading buffer containing 2-5 µM of a calcium-sensitive dye (e.g., Fluo-4 AM) and 0.02% Pluronic F-127 in HBSS with calcium.

  • Remove the culture medium from the wells and add 100 µL of the loading buffer.

  • Incubate for 30-60 minutes at 37°C in the dark.

  • Wash the cells twice with HBSS without calcium.

• Compound Incubation:

  • Add 100 µL of HBSS without calcium containing various concentrations of GSK-7975A (e.g., 0.1 to 30 µM) or vehicle (DMSO) to the respective wells.

  • Incubate for 15-30 minutes at room temperature.

• Store Depletion and Calcium Add-back:

  • Place the plate in a fluorescence plate reader and begin recording the baseline fluorescence.

  • To induce store depletion, add 20 µL of thapsigargin (final concentration 1-2 µM) in HBSS without calcium.

  • After the fluorescence signal from the initial calcium release from the ER has returned to baseline, add 20 µL of CaCl2 solution (final concentration 1-2 mM) to initiate store-operated calcium entry.

• Data Acquisition and Analysis:

  • Continue to record the fluorescence for several minutes after the addition of CaCl2.

  • The change in fluorescence intensity or the ratio of emissions at different wavelengths (for ratiometric dyes like Fura-2) is proportional to the intracellular calcium concentration.

  • Calculate the IC50 value of GSK-7975A by plotting the inhibition of the calcium influx against the log of the inhibitor concentration.

Cytokine Release Assay

This protocol outlines the procedure to measure the inhibitory effect of GSK-7975A on cytokine release from activated T-cells or mast cells.

Caption: General workflow for a cytokine release assay.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs) or a mast cell line (e.g., RBL-2H3)

• RPMI-1640 medium

• FBS

• Cell stimulation reagents (e.g., anti-CD3/anti-CD28 antibodies for T-cells; DNP-IgE and DNP-HSA for RBL-2H3 cells)

• GSK-7975A

• 96-well cell culture plates

• ELISA or multiplex assay kit for the cytokines of interest (e.g., IL-2, IFN-γ, TNF-α, IL-5, IL-13)

Procedure:

• Cell Preparation:

  • Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation.

  • Resuspend cells in RPMI-1640 supplemented with 10% FBS.

• Assay Setup:

  • Seed 2 x 10^5 PBMCs per well in a 96-well plate.

  • Add GSK-7975A at desired concentrations (e.g., 0.1 to 10 µM) or vehicle control. Pre-incubate for 30 minutes at 37°C.

• Cell Stimulation:

  • For T-cell activation, add pre-coated anti-CD3 (1 µg/mL) and soluble anti-CD28 (1 µg/mL) antibodies.

  • For mast cell activation, sensitize cells with DNP-IgE (0.5 µg/mL) for 2 hours, wash, and then stimulate with DNP-HSA (100 ng/mL).

• Incubation: Incubate the plates for 24-48 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: Centrifuge the plates at 400 x g for 5 minutes and carefully collect the supernatant.

• Cytokine Measurement: Quantify the concentration of cytokines in the supernatant using a commercially available ELISA or multiplex bead array kit according to the manufacturer's instructions.

• Data Analysis: Determine the percentage of inhibition of cytokine release for each concentration of GSK-7975A compared to the vehicle-treated, stimulated control.

Neutrophil Migration (Chemotaxis) Assay

This protocol is for assessing the effect of GSK-7975A on the migration of neutrophils towards a chemoattractant.

Caption: Workflow for a transwell-based neutrophil migration assay.

Materials:

• Fresh human whole blood

• Neutrophil isolation medium (e.g., Polymorphprep™)

• RPMI-1640 medium with 0.5% BSA

• Chemoattractant (e.g., fMLP, IL-8)

• GSK-7975A

• Transwell inserts (3-5 µm pore size) for 24-well plates

• Cell viability dye (e.g., Calcein-AM) or cell counting solution

• Fluorescence plate reader or hemocytometer

Procedure:

• Neutrophil Isolation: Isolate neutrophils from fresh human blood using a density gradient medium according to the manufacturer's protocol. Resuspend the purified neutrophils in RPMI-1640 with 0.5% BSA.

• Compound Treatment: Pre-incubate the neutrophils with various concentrations of GSK-7975A (e.g., 1 to 10 µM) or vehicle for 30 minutes at 37°C.

• Assay Setup:

  • Add 600 µL of RPMI-1640 with 0.5% BSA containing the chemoattractant (e.g., 10 nM fMLP) to the lower chamber of a 24-well plate.

  • Place the Transwell insert into the well.

  • Add 100 µL of the pre-treated neutrophil suspension (at 1-2 x 10^6 cells/mL) to the upper chamber of the insert.

• Incubation: Incubate the plate for 1-2 hours at 37°C in a 5% CO2 incubator.

• Quantification of Migration:

  • Carefully remove the Transwell insert.

  • Collect the cells that have migrated to the lower chamber.

  • Quantify the number of migrated cells by either:

    • Staining with a viability dye like Calcein-AM and measuring fluorescence.

    • Direct cell counting using a hemocytometer or an automated cell counter.

• Data Analysis: Calculate the percentage of migration inhibition for each GSK-7975A concentration relative to the vehicle control.

Reactive Oxygen Species (ROS) Production Assay

This protocol describes how to measure the effect of GSK-7975A on the production of intracellular ROS in neutrophils.

Caption: Workflow for measuring intracellular ROS production.

Materials:

• Isolated human neutrophils

• HBSS

• ROS-sensitive fluorescent probe (e.g., 2',7'-dichlorodihydrofluorescein diacetate - DCFDA)

• Stimulant for ROS production (e.g., Phorbol 12-myristate 13-acetate - PMA, or fMLP)

• GSK-7975A

• 96-well black plates

• Fluorescence plate reader

Procedure:

• Neutrophil Preparation: Isolate neutrophils as described in the migration assay protocol and resuspend them in HBSS.

• Compound and Dye Incubation:

  • In a 96-well plate, add 2 x 10^5 neutrophils per well.

  • Add GSK-7975A at desired concentrations (e.g., 1 to 10 µM) or vehicle and pre-incubate for 30 minutes at 37°C.

  • Add DCFDA to a final concentration of 5-10 µM and incubate for another 30 minutes at 37°C in the dark.

• Stimulation:

  • Place the plate in a pre-warmed fluorescence plate reader.

  • Add the ROS-inducing stimulant (e.g., 100 nM PMA) to each well.

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity (Excitation ~485 nm, Emission ~535 nm) kinetically over 30-60 minutes.

• Data Analysis: Determine the rate of ROS production from the slope of the fluorescence curve. Calculate the percentage of inhibition of ROS production for each GSK-7975A concentration compared to the vehicle control.

Disclaimer: These protocols are intended as a guide. Optimal conditions such as cell density, reagent concentrations, and incubation times may need to be determined empirically for specific experimental setups.

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for GSK-7975A: A Potent CRAC Channel Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of GSK-7975A, a potent and selective inhibitor of Ca²⁺ release-activated Ca²⁺ (CRAC) channels. This document outlines its solubility characteristics, preparation for experimental use, and its mechanism of action within the context of store-operated calcium entry (SOCE).

I. Overview and Mechanism of Action

GSK-7975A is a cell-permeable pyrazole derivative that effectively blocks CRAC channels, primarily ORAI1 and ORAI3, which are critical components of the SOCE pathway.[1] The depletion of calcium stores in the endoplasmic reticulum (ER) triggers the activation of stromal interaction molecule 1 (STIM1), which in turn activates ORAI channels at the plasma membrane, leading to a sustained influx of extracellular Ca²⁺. GSK-7975A is understood to act as an allosteric blocker of the Orai pore, thereby inhibiting this Ca²⁺ influx without interfering with STIM1 oligomerization or the interaction between STIM1 and ORAI.[2][3] This inhibition of SOCE has been shown to reduce the release of inflammatory mediators from mast cells and pro-inflammatory cytokines from T-cells.[4]

II. Quantitative Data Summary

The following tables summarize the key quantitative data for GSK-7975A.

Table 1: Solubility of GSK-7975A

Solvent	Concentration	Notes
DMSO	≥ 90 mg/mL (226.53 mM)	Hygroscopic nature of DMSO can affect solubility; use freshly opened solvent.[4]
DMSO	50 mg/mL
Water	Insoluble
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (6.29 mM)	Clear solution suitable for in vivo administration.[4]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (6.29 mM)	Clear solution suitable for in vivo administration.[4]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (6.29 mM)	Clear solution suitable for in vivo administration.[4]

Table 2: Stability and Storage of GSK-7975A Stock Solutions

Storage Temperature	Duration	Solvent
-20°C	1 year	DMSO
-80°C	2 years	DMSO

Note: For in vivo experiments, it is recommended to prepare fresh working solutions daily.[4]

III. Experimental Protocols

A. Preparation of Stock Solutions for In Vitro Use

This protocol describes the preparation of a high-concentration stock solution of GSK-7975A in DMSO, suitable for dilution into aqueous media for cell-based assays.

Materials:

• GSK-7975A powder

• Anhydrous or freshly opened Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

Procedure:

• Weigh the desired amount of GSK-7975A powder in a sterile microcentrifuge tube.

• Add the appropriate volume of fresh DMSO to achieve the desired concentration (e.g., for a 10 mM stock solution, add the corresponding volume of DMSO to the weighed powder).

• Vortex the solution thoroughly to ensure complete dissolution. If precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.[4]

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[4]

B. Preparation of Working Solutions for In Vivo Administration

This protocol provides a method for formulating GSK-7975A for systemic administration in animal models. The following is an example of a common vehicle formulation.

Materials:

• GSK-7975A

• DMSO

• PEG300

• Tween-80

• Sterile Saline (0.9% NaCl)

• Sterile tubes

Procedure (for a final concentration of ≥ 2.5 mg/mL): [4]

• Prepare a concentrated stock solution of GSK-7975A in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add the following solvents sequentially, ensuring complete mixing after each addition:

  • 10% of the final volume with the GSK-7975A in DMSO stock solution.

  • 40% of the final volume with PEG300. Mix thoroughly.

  • 5% of the final volume with Tween-80. Mix thoroughly.

  • 45% of the final volume with sterile saline. Mix until a clear solution is obtained.

• For example, to prepare 1 mL of working solution:

  • Add 100 µL of a 25 mg/mL GSK-7975A in DMSO stock to 400 µL of PEG300 and mix.

  • Add 50 µL of Tween-80 and mix.

  • Add 450 µL of saline to bring the final volume to 1 mL.

• It is recommended to use this working solution on the same day it is prepared.[4]

IV. Visualizations

A. Signaling Pathway of GSK-7975A Action

Caption: Mechanism of GSK-7975A in the CRAC channel pathway.

B. Experimental Workflow for GSK-7975A Preparation

Caption: Workflow for preparing GSK-7975A solutions.

References

• 1. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the Use of GSK-7975A in Acute Pancreatitis Models

Audience: Researchers, scientists, and drug development professionals.

Introduction:

GSK-7975A is a potent inhibitor of ORAI1, the pore-forming subunit of the store-operated Ca²⁺ entry (SOCE) channel, also known as the calcium release-activated calcium (CRAC) channel. In the context of acute pancreatitis, excessive and sustained elevation of intracellular calcium in pancreatic acinar cells is a key initiating event, leading to premature activation of digestive enzymes, cellular injury, and inflammation. By blocking ORAI1, GSK-7975A mitigates this pathological calcium overload, thereby offering a therapeutic strategy to ameliorate the severity of acute pancreatitis. These application notes provide a summary of the quantitative effects of GSK-7975A in preclinical models and detailed protocols for its use.

Mechanism of Action

Acute pancreatitis is often initiated by cellular insults that cause a massive release of calcium from intracellular stores within pancreatic acinar cells. This depletion of calcium stores triggers the opening of ORAI1 channels on the plasma membrane, leading to a large influx of extracellular calcium. This sustained calcium overload is cytotoxic, causing vacuolization, activation of proteases like trypsin, and ultimately, necrotic cell death. GSK-7975A specifically inhibits this influx of calcium through ORAI1 channels, thereby preventing the downstream pathological events.[1][2][3]

References

• 1. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BioKB - Publication [biokb.lcsb.uni.lu]
• 3. CRAC channel inhibitors in pancreatic pathologies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for GSK-7975A in T-Cell Cytokine Release Inhibition

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for utilizing GSK-7975A, a potent inhibitor of Calcium Release-Activated Calcium (CRAC) channels, to modulate cytokine release in T-lymphocytes. Detailed protocols for both primary human T-cells and the Jurkat T-cell line are presented, along with data interpretation guidelines and visualizations of the underlying signaling pathways and experimental workflows.

Introduction

T-cell activation is a critical event in the adaptive immune response, initiated by T-cell receptor (TCR) engagement. This activation triggers a signaling cascade heavily reliant on intracellular calcium (Ca2+) mobilization. A key component of this process is the store-operated calcium entry (SOCE) mediated by CRAC channels, which consist of the ORAI1 pore-forming subunit on the plasma membrane and the STIM1 calcium sensor in the endoplasmic reticulum. Sustained calcium influx through CRAC channels is essential for the activation of transcription factors, such as the Nuclear Factor of Activated T-cells (NFAT), which in turn orchestrates the expression and secretion of a wide array of pro-inflammatory cytokines like Interleukin-2 (IL-2), Interferon-gamma (IFNγ), and Tumor Necrosis Factor-alpha (TNFα).[1][2] Dysregulation of this pathway is implicated in various autoimmune and inflammatory disorders, making CRAC channels an attractive therapeutic target.

GSK-7975A is a small molecule inhibitor that potently and selectively blocks CRAC channels.[3][4] By preventing the sustained influx of calcium, GSK-7975A effectively suppresses the downstream signaling events that lead to T-cell proliferation and cytokine production.[1][4] These notes detail the mechanism of action and provide standardized protocols for assessing the inhibitory effect of GSK-7975A on T-cell cytokine release.

Mechanism of Action of GSK-7975A

GSK-7975A functions as an allosteric blocker of the Orai1 pore, the ion-conducting subunit of the CRAC channel.[1] Its inhibitory action is downstream of STIM1 oligomerization and its subsequent interaction with Orai1, meaning it does not interfere with the initial sensing of endoplasmic reticulum calcium depletion. Instead, GSK-7975A's binding to the Orai1 channel is influenced by the geometry of the channel's selectivity filter.[1] By blocking the influx of extracellular calcium, GSK-7975A prevents the sustained high intracellular calcium concentrations required for the activation of calcineurin, a calcium-dependent phosphatase. Calcineurin dephosphorylates NFAT, allowing its translocation to the nucleus where it initiates the transcription of genes encoding various pro-inflammatory cytokines. Therefore, GSK-7975A effectively decouples T-cell receptor stimulation from cytokine gene expression.

Caption: Signaling pathway of T-cell activation and cytokine release, indicating the inhibitory action of GSK-7975A on the ORAI1 channel.

Data Presentation

The inhibitory activity of GSK-7975A has been quantified in various cell types. The following tables summarize key quantitative data for reference.

Table 1: IC50 Values of GSK-7975A in Different Experimental Systems

Parameter	Cell Type	Experimental Method	IC50 Value (µM)	Reference
Orai1 Current Inhibition	HEK293	Whole-cell patch clamp	4.1	[5]
Orai3 Current Inhibition	HEK293	Whole-cell patch clamp	3.8	[5]
Ca2+ Entry Inhibition	RBL Mast Cells	Fura-4 loaded cells	0.8 ± 0.1	[1]
Cytokine Release Inhibition	Human Mast Cells	ELISA (FcεRI-dependent)	~3.0 (for ~50% inhibition)	[3]

Note: The IC50 for cytokine release in T-cells is expected to be in a similar low micromolar range. Empirical determination is recommended for specific T-cell subsets and activation conditions.

Experimental Protocols

Protocol 1: Inhibition of Cytokine Release from Primary Human T-Cells

This protocol details the isolation of primary human T-cells from peripheral blood mononuclear cells (PBMCs), stimulation to induce cytokine release, and treatment with GSK-7975A.

Materials:

• Ficoll-Paque PLUS

• RosetteSep™ Human T Cell Enrichment Cocktail

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Human anti-CD3 and anti-CD28 antibodies (plate-bound or soluble)

• GSK-7975A (stock solution in DMSO)

• 96-well cell culture plates

• Cytokine detection assay (ELISA or multiplex bead array)

Procedure:

• Isolation of T-Cells:

  • Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation.

  • Enrich for T-cells using a negative selection kit (e.g., RosetteSep™) according to the manufacturer's instructions.

  • Wash and resuspend the purified T-cells in complete RPMI-1640 medium (supplemented with 10% FBS and 1% Penicillin-Streptomycin).

• T-Cell Seeding and GSK-7975A Treatment:

  • Seed the T-cells in a 96-well plate at a density of 1-2 x 10^5 cells per well.

  • Prepare serial dilutions of GSK-7975A in complete medium. A suggested starting concentration range is 0.1 µM to 30 µM. Include a DMSO vehicle control.

  • Add the GSK-7975A dilutions or vehicle control to the wells and pre-incubate for 30-60 minutes at 37°C in a 5% CO2 incubator.

• T-Cell Activation:

  • Activate the T-cells by adding pre-determined optimal concentrations of anti-CD3 and anti-CD28 antibodies. For plate-bound activation, pre-coat the wells with anti-CD3 antibody before cell seeding.

  • Include unstimulated control wells (cells with vehicle control but no activation stimuli).

• Incubation and Cytokine Measurement:

  • Incubate the plates for 24-48 hours at 37°C in a 5% CO2 incubator.

  • After incubation, centrifuge the plates and carefully collect the supernatant.

  • Measure the concentration of desired cytokines (e.g., IL-2, IFNγ, TNFα) in the supernatant using an appropriate method like ELISA or a multiplex bead-based assay, following the manufacturer's protocol.

Protocol 2: Inhibition of IL-2 Release from Jurkat T-Cells

This protocol provides a method for assessing GSK-7975A's effect on a T-cell leukemia line, which is a common model for T-cell signaling.

Materials:

• Jurkat E6.1 cells

• RPMI-1640 medium with 10% FBS and 1% Penicillin-Streptomycin

• Phorbol 12-myristate 13-acetate (PMA) and Ionomycin

• GSK-7975A (stock solution in DMSO)

• 96-well cell culture plates

• Human IL-2 ELISA kit

Procedure:

• Cell Culture and Seeding:

  • Culture Jurkat cells in complete RPMI-1640 medium.

  • Seed the cells in a 96-well plate at a density of 2 x 10^5 cells per well.

• GSK-7975A Treatment:

  • Prepare serial dilutions of GSK-7975A in complete medium.

  • Add the dilutions or a DMSO vehicle control to the wells and pre-incubate for 30-60 minutes at 37°C.

• Cell Activation:

  • Stimulate the Jurkat cells by adding PMA (e.g., 50 ng/mL) and Ionomycin (e.g., 1 µM). PMA activates Protein Kinase C and Ionomycin acts as a calcium ionophore, bypassing the need for TCR engagement to strongly induce cytokine production.

• Incubation and IL-2 Measurement:

  • Incubate the plate for 12-24 hours at 37°C.

  • Centrifuge the plate, collect the supernatant, and measure the concentration of human IL-2 using an ELISA kit according to the manufacturer's instructions.

Experimental Workflow Visualization

The following diagram outlines the general workflow for assessing the inhibitory effect of GSK-7975A on T-cell cytokine release.

Caption: Workflow for evaluating GSK-7975A's inhibition of T-cell cytokine release.

Conclusion

GSK-7975A is a valuable research tool for investigating the role of CRAC channel-mediated calcium signaling in T-cell function. The protocols provided herein offer a standardized approach to quantify the inhibitory effects of GSK-7975A on T-cell cytokine release. These methods can be adapted for screening other potential immunomodulatory compounds that target this critical signaling pathway. Careful optimization of cell density, stimulant concentration, and incubation time is recommended for achieving robust and reproducible results.

References

• 1. tandfonline.com [tandfonline.com]
• 2. CRAC Channels and Calcium Influx in T Cell-Mediated Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. catalog.takara-bio.co.jp [catalog.takara-bio.co.jp]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

GSK-7975A solubility issues and solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with GSK-7975A. The information is presented in a question-and-answer format to directly address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is GSK-7975A and what is its primary mechanism of action?

A1: GSK-7975A is a potent and orally available small molecule inhibitor of the Ca2+ release-activated Ca2+ (CRAC) channels.[1] Its primary mechanism of action is the inhibition of ORAI1, the pore-forming subunit of the CRAC channel, thereby blocking store-operated calcium entry (SOCE) into the cell.[2][3] This inhibition occurs downstream of STIM1 oligomerization and its interaction with ORAI1. GSK-7975A has been shown to inhibit both ORAI1 and ORAI3 currents.[4]

Q2: What are the common research applications for GSK-7975A?

A2: GSK-7975A is widely used in research to study the physiological and pathological roles of CRAC channels and SOCE. Common applications include investigating its effects on immune cell function, such as mast cell degranulation and T-cell cytokine release, as well as its potential therapeutic effects in conditions like acute pancreatitis and certain cancers.[1][3] It is also used to probe the involvement of CRAC channels in various cellular processes, including proliferation and migration.

Q3: Is GSK-7975A selective for CRAC channels?

A3: GSK-7975A exhibits good selectivity for CRAC channels over a panel of more than 16 other ion channels. However, some reduced effects on L-type Ca2+ (CaV1.2) and TRPV6 channels have been reported.

Solubility and Formulation Guide

Q4: What is the solubility of GSK-7975A in common solvents?

A4: GSK-7975A is a hydrophobic compound with poor aqueous solubility.[2] Its solubility in various solvents is summarized in the table below. It is important to note that solubility can be batch-specific.

Solvent	Solubility	Source
DMSO	≥ 90 mg/mL (226.53 mM)	[1]
DMSO	50 mg/mL	[5]
Water	Insoluble	[3]
In Vivo Formulation 1	≥ 2.5 mg/mL (6.29 mM)	[1]
(10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)
In Vivo Formulation 2	≥ 2.5 mg/mL (6.29 mM)	[1]
(10% DMSO, 90% (20% SBE-β-CD in Saline))
In Vivo Formulation 3	≥ 2.5 mg/mL (6.29 mM)	[1]
(10% DMSO, 90% Corn Oil)

Q5: How should I prepare a stock solution of GSK-7975A?

A5: It is recommended to prepare a high-concentration stock solution of GSK-7975A in anhydrous DMSO.[1] For example, a 10 mM stock solution can be prepared. Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[1] Stock solutions in DMSO are reported to be stable for up to 3 months at -20°C.[6]

Q6: How do I prepare a working solution for my in vitro experiments?

A6: To prepare a working solution for cell-based assays, dilute the DMSO stock solution into your cell culture medium. It is crucial to perform this dilution immediately before use and to ensure that the final concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Rapidly mix the solution upon adding the DMSO stock to the aqueous medium to minimize precipitation.

Troubleshooting Guide

Q7: I observed a precipitate after adding GSK-7975A to my cell culture medium. What should I do?

A7: Precipitation of GSK-7975A in aqueous solutions like cell culture media is a common issue due to its low water solubility. Here are some troubleshooting steps:

• Lower the Final Concentration: The most straightforward solution is to lower the final concentration of GSK-7975A in your experiment.

• Reduce the DMSO Concentration: Ensure the final DMSO concentration is as low as possible (ideally ≤ 0.1%). High concentrations of DMSO can also stress cells.

• Serial Dilution: Instead of a single large dilution, perform serial dilutions of your DMSO stock in the cell culture medium.

• Pre-warm the Medium: Adding the DMSO stock to pre-warmed (37°C) medium can sometimes improve solubility.

• Vortexing/Mixing: Immediately after adding the DMSO stock to the medium, vortex or mix the solution thoroughly to ensure rapid and uniform dispersion.

• Use a Carrier Protein: In some cases, the presence of serum (e.g., FBS) in the cell culture medium can help to solubilize hydrophobic compounds. If you are using serum-free media, consider adding a carrier protein like bovine serum albumin (BSA).

Q8: My cells are showing signs of toxicity even at low concentrations of GSK-7975A. What could be the cause?

A8: If you observe cellular toxicity, consider the following:

• DMSO Toxicity: Ensure that the final concentration of DMSO in your vehicle control and treated wells is identical and non-toxic to your specific cell line.

• Compound Purity: Verify the purity of your GSK-7975A compound. Impurities could contribute to unexpected toxicity.

• On-Target Toxicity: Inhibition of CRAC channels can have significant physiological effects on certain cell types, which may manifest as toxicity. It is important to perform dose-response experiments to determine the optimal non-toxic working concentration for your specific cell line and experimental endpoint.

• Off-Target Effects: While relatively selective, off-target effects of GSK-7975A cannot be completely ruled out, especially at higher concentrations.

Experimental Protocols & Visualizations

Experimental Workflow for In Vitro Cell-Based Assays

Below is a generalized workflow for treating cultured cells with GSK-7975A.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. medkoo.com [medkoo.com]
• 4. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pnas.org [pnas.org]

Technical Support Center: GSK-7975A and TRPV6 Channels

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the off-target effects of GSK-7975A on TRPV6 channels.

Frequently Asked Questions (FAQs)

Q1: What is GSK-7975A and what is its primary target?

GSK-7975A is a potent and orally available inhibitor of the Calcium Release-Activated Calcium (CRAC) channel, which is formed by ORAI1 proteins.[1] It effectively blocks calcium influx through CRAC channels, playing a significant role in modulating immune responses and showing potential in treating conditions like acute pancreatitis.[1][2][3]

Q2: Does GSK-7975A have known off-target effects?

Yes, GSK-7975A has been shown to exhibit off-target effects, most notably on the Transient Receptor Potential Vanilloid 6 (TRPV6) channel.[4][5][6] It also shows weaker inhibitory effects on L-type Ca2+ (CaV1.2) channels.[4]

Q3: What is the reported potency of GSK-7975A on TRPV6 channels?

GSK-7975A completely inhibits rat TRPV6 channels at a concentration of 10 μM.[4][5][6] The rate of inhibition is comparable to that of the general calcium channel blocker Lanthanum (La³⁺).[4][5][6]

Q4: How does the inhibitory effect of GSK-7975A on TRPV6 compare to its effect on its primary target, ORAI1?

While GSK-7975A is a potent inhibitor of both ORAI1 and TRPV6, the kinetics of inhibition differ. The onset of ORAI1 current inhibition by GSK-7975A is approximately 2.5-fold slower than that of La³⁺.[4] In contrast, the inhibition of TRPV6 currents by 10 μM GSK-7975A occurs at a rate similar to La³⁺.[4][5][6] The IC₅₀ for ORAI1 and Orai3 currents is approximately 4 μM.[4]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments investigating the off-target effects of GSK-7975A on TRPV6 channels.

Issue 1: Unexpectedly high inhibition of calcium influx in a cell line expressing both CRAC and TRPV6 channels.

• Possible Cause: The observed inhibition is a cumulative effect of GSK-7975A on both CRAC (ORAI1) and TRPV6 channels.

• Troubleshooting Steps:

  • Use specific channel blockers: To differentiate between the contributions of CRAC and TRPV6 channels to calcium entry, use a selective CRAC channel blocker that has no reported effect on TRPV6, or a known TRPV6 blocker like Ruthenium Red (RR).[7]

  • Genetic knockdown/knockout: Utilize siRNA or CRISPR/Cas9 to specifically knockdown or knockout either ORAI1 or TRPV6 in your cell line to isolate the effect of GSK-7975A on the remaining channel.

  • Varying extracellular calcium: Since TRPV6 is highly selective for Ca²⁺, altering the extracellular Ca²⁺ concentration can provide insights, although this may also affect CRAC channel activity.[7]

Issue 2: Inconsistent results in patch-clamp experiments.

• Possible Cause: The slow onset and washout of GSK-7975A's effect on ORAI1 channels, and to some extent on TRPV6, can lead to variability.

• Troubleshooting Steps:

  • Pre-incubation: For consistent inhibition, pre-incubate the cells with GSK-7975A for a sufficient duration before recording to allow the inhibitor to reach its binding site and exert its full effect. A 30-minute pre-incubation has been used for measuring IC₅₀ on CRAC channels.[4]

  • Extended washout periods: Due to the slow recovery from inhibition, especially for ORAI1, ensure extended washout periods if attempting to measure reversibility.[4]

  • Stable cell expression: Use a cell line with stable and consistent expression of the target channel (TRPV6 or ORAI1) to minimize variability between cells.

Issue 3: Difficulty in distinguishing between direct channel block and indirect effects on signaling pathways.

• Possible Cause: GSK-7975A's primary action is on the channel pore, but alterations in calcium influx can have widespread downstream effects on cellular signaling.

• Troubleshooting Steps:

  • FRET Microscopy: To determine if GSK-7975A affects the interaction between STIM1 and ORAI1, which is upstream of CRAC channel activation, Förster Resonance Energy Transfer (FRET) microscopy can be employed. Studies have shown that GSK-7975A does not affect STIM1 oligomerization or STIM1-Orai1 coupling.[4][5]

  • Measure store-operated calcium entry (SOCE): Use protocols that specifically measure SOCE, such as thapsigargin-induced calcium influx, to focus on the CRAC channel component of calcium entry.[3][4]

  • Directly measure channel currents: Whole-cell patch-clamp is the most direct method to observe the effect of GSK-7975A on channel currents, independent of upstream signaling events.[4]

Quantitative Data Summary

Parameter	ORAI1	ORAI3	TRPV6	L-type Ca²⁺ (CaV1.2)	Reference
IC₅₀	~4.1 μM	~3.8 μM	Not explicitly reported, but 10 μM causes complete inhibition	~8 μM	[4][8]
Inhibition at 10 μM	Complete	Complete	Complete	Moderate	[4][5][6][8]
Inhibition Kinetics (t₁/₂)	~75-100 s (2.5-fold slower than La³⁺)	~20 s (faster than ORAI1)	Similar rate to La³⁺	Not explicitly reported	[4][8]

Experimental Protocols

1. Whole-Cell Patch-Clamp Electrophysiology for TRPV6 Currents

• Cell Preparation: HEK293 cells stably or transiently expressing human or rat TRPV6 are commonly used.[4][9]

• Solutions:

  • External Solution (in mM): 140 CsCl, 10 HEPES, 2 CaCl₂, pH 7.4 with CsOH.

  • Internal (Pipette) Solution (in mM): 140 CsCl, 10 EGTA, 10 HEPES, pH 7.2 with CsOH.[10]

• Recording Protocol:

  • Establish a whole-cell configuration.

  • Apply a voltage ramp protocol, for example, from -100 mV to +100 mV over 1-2 seconds, to elicit characteristic inwardly rectifying TRPV6 currents.[9][10]

  • Obtain a stable baseline current.

  • Perfuse the external solution containing the desired concentration of GSK-7975A (e.g., 10 μM).

  • Record the currents until a steady-state inhibition is observed.

  • For comparison, a known blocker like La³⁺ (10 μM) can be used.[4][5][6]

2. Fura-2 Calcium Imaging for Measuring Intracellular Calcium

• Cell Preparation: Adherent cells expressing TRPV6 are grown on coverslips.

• Dye Loading:

  • Incubate cells with Fura-2 AM (e.g., 5 μg/mL) in a suitable buffer (e.g., modified HEPES buffered saline) at 37°C for 45 minutes.[11]

  • Wash the cells and incubate for a further 25-35 minutes to allow for de-esterification of the dye.[11]

• Measurement:

  • Mount the coverslip on a fluorescence microscope equipped for ratiometric imaging.

  • Excite the cells alternately at 340 nm and 380 nm, and measure the emission at 510 nm.

  • Establish a baseline fluorescence ratio in a low-calcium or calcium-free external solution.

  • Apply a high-calcium external solution to measure TRPV6-mediated calcium influx.

  • To test the effect of GSK-7975A, pre-incubate the cells with the compound or perfuse it during the experiment and observe the change in the fluorescence ratio upon calcium addition.

Visualizations

Caption: A generalized workflow for investigating the effects of GSK-7975A on TRPV6 channels.

Caption: The inhibitory effects of GSK-7975A on its primary target (ORAI1) and off-target (TRPV6).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Molecular pharmacology of the onco-TRP channel TRPV6 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Structural mechanism of human oncochannel TRPV6 inhibition by the natural phytoestrogen genistein - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Methods Used for Studying TRP Channel Functions in Sensory Neurons - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Opening of the Human Epithelial Calcium Channel TRPV6 - PMC [pmc.ncbi.nlm.nih.gov]

GSK-7975A stability in DMSO and culture media

Welcome to the technical support center for GSK-7975A. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, handling, and use of GSK-7975A in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is GSK-7975A and what is its mechanism of action?

A1: GSK-7975A is a potent and selective inhibitor of Calcium Release-Activated Calcium (CRAC) channels.[1][2][3] Its primary targets are the Orai1 and Orai3 calcium channels, which are key components of the CRAC channel complex. The activation of CRAC channels is initiated by the depletion of calcium from the endoplasmic reticulum (ER), which is sensed by the Stromal Interaction Molecule 1 (STIM1). Upon ER calcium depletion, STIM1 proteins oligomerize and translocate to the plasma membrane where they interact with and activate Orai channels, leading to an influx of extracellular calcium into the cell. GSK-7975A acts downstream of STIM1 oligomerization and the STIM1-Orai1 interaction to block the Orai pore, thereby inhibiting this calcium entry.[4][5]

Q2: What is the recommended solvent for dissolving GSK-7975A?

A2: GSK-7975A is soluble in dimethyl sulfoxide (DMSO).[3][6] It is recommended to prepare a concentrated stock solution in high-quality, anhydrous DMSO.

Q3: How should I store the solid compound and DMSO stock solutions of GSK-7975A?

A3: Proper storage is crucial to maintain the integrity of GSK-7975A. The following table summarizes the recommended storage conditions based on information from various suppliers.

Format	Storage Temperature	Shelf Life	Citations
Solid Powder	-20°C	>2 years	[3]
0-4°C	Short term (days to weeks)	[3]
DMSO Stock Solution	-80°C	Up to 2 years	[1]
-20°C	Up to 3 months	[6]

Note: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the DMSO stock solution into single-use volumes.

Q4: Is GSK-7975A stable in aqueous solutions and cell culture media?

A4: There is limited published data specifically detailing the stability of GSK-7975A in aqueous solutions or common cell culture media such as DMEM or RPMI-1640. As a general consideration for small molecule inhibitors, prolonged incubation in aqueous environments, particularly at physiological pH and temperature, can lead to degradation. Therefore, it is best practice to prepare fresh dilutions of GSK-7975A in culture media for each experiment from a frozen DMSO stock. Avoid storing the compound in culture media for extended periods.

Troubleshooting Guide

This guide addresses common issues that may arise during experiments with GSK-7975A.

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent or no inhibitory effect	Compound Degradation: Improper storage of stock solutions (e.g., repeated freeze-thaw cycles, prolonged storage at room temperature).	Prepare fresh aliquots of GSK-7975A from a properly stored stock solution for each experiment.
Precipitation in Culture Media: The final concentration of DMSO may be too high, or the compound may have limited solubility in your specific culture medium.	Ensure the final DMSO concentration in your assay is low (typically ≤ 0.1%) to avoid solvent-induced toxicity and precipitation. Visually inspect the media for any signs of precipitation after adding the compound. If precipitation occurs, consider optimizing the final concentration of GSK-7975A or the vehicle.
Incorrect Cell-based Assay Conditions: The experimental window may not be optimal for observing the inhibitory effect.	Optimize the pre-incubation time with GSK-7975A before stimulating the cells. A pre-incubation of at least 20-30 minutes is often used.[4][7] Ensure the stimulus for CRAC channel activation (e.g., thapsigargin, ionomycin) is potent and used at an appropriate concentration.
Cell Toxicity Observed	High DMSO Concentration: The final concentration of DMSO in the culture medium is toxic to the cells.	Perform a vehicle control with the same final DMSO concentration to assess its effect on cell viability. Keep the final DMSO concentration as low as possible (ideally ≤ 0.1%).
Off-target Effects: At high concentrations, GSK-7975A may have off-target effects.	Determine the optimal concentration of GSK-7975A for your specific cell type and assay through a dose-response experiment. Use the lowest effective concentration to minimize potential off-target effects.
Variability between experiments	Inconsistent Stock Solution Preparation: Errors in weighing the compound or dissolving it in DMSO.	Ensure accurate weighing of the solid compound and complete dissolution in DMSO. Vortex thoroughly to ensure a homogenous stock solution.
Cell Passage Number and Health: High passage numbers or unhealthy cells can lead to altered responses.	Use cells with a consistent and low passage number. Ensure cells are healthy and in the logarithmic growth phase before starting the experiment.

Experimental Protocols

Preparation of GSK-7975A Stock Solution (10 mM)

• Weighing the Compound: Accurately weigh out the required amount of GSK-7975A powder (Molecular Weight: 397.3 g/mol ). For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.973 mg of GSK-7975A.

• Dissolving in DMSO: Add the appropriate volume of high-quality, anhydrous DMSO to the weighed compound. For 1 mL of a 10 mM solution, add 1 mL of DMSO.

• Ensuring Complete Dissolution: Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid dissolution, but avoid excessive heat.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C as recommended in the stability table.

General Protocol for a Cell-Based Calcium Influx Assay

This protocol provides a general workflow for assessing the inhibitory effect of GSK-7975A on store-operated calcium entry (SOCE) using a fluorescent calcium indicator like Fura-2 or Fluo-4.

• Cell Seeding: Seed your cells of interest onto a suitable plate (e.g., 96-well black-walled, clear-bottom plate for fluorescence assays) at an appropriate density to achieve a confluent monolayer on the day of the experiment.

• Calcium Indicator Loading:

  • Prepare a loading buffer containing a fluorescent calcium indicator (e.g., Fluo-4 AM) in a serum-free medium or a suitable buffer (e.g., HBSS).

  • Remove the culture medium from the cells and wash once with the buffer.

  • Add the loading buffer to the cells and incubate at 37°C for 30-60 minutes in the dark.

• Wash and Pre-incubation with GSK-7975A:

  • Wash the cells twice with the buffer to remove excess dye.

  • Prepare working solutions of GSK-7975A at various concentrations (e.g., 2x the final desired concentration) by diluting the DMSO stock solution in the assay buffer. Include a vehicle control (DMSO only).

  • Add the GSK-7975A working solutions to the respective wells and incubate for 20-30 minutes at room temperature or 37°C in the dark.

• Measurement of Baseline Fluorescence: Measure the baseline fluorescence of the cells using a fluorescence plate reader or microscope with the appropriate excitation and emission wavelengths for your chosen calcium indicator.

• Stimulation of SOCE:

  • Prepare a solution of a SERCA pump inhibitor like thapsigargin to deplete ER calcium stores and activate CRAC channels.

  • Add the thapsigargin solution to the wells while continuously recording the fluorescence signal.

• Data Analysis:

  • The increase in fluorescence intensity upon stimulation reflects the influx of extracellular calcium.

  • Analyze the data by measuring parameters such as the peak fluorescence, the area under the curve, or the rate of calcium influx.

  • Compare the response in the presence of different concentrations of GSK-7975A to the vehicle control to determine the inhibitory effect.

Visualizations

Signaling Pathway of CRAC Channel Activation and Inhibition by GSK-7975A

Caption: CRAC channel activation pathway and the inhibitory action of GSK-7975A.

Experimental Workflow for a Calcium Influx Assay

Caption: A typical experimental workflow for a cell-based calcium influx assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medkoo.com [medkoo.com]
• 4. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Store-operated CRAC channel inhibitors: opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GSK-7975A ≥98% (HPLC), CRAC channel inhibitor, solid | Sigma-Aldrich [sigmaaldrich.cn]
• 7. biorxiv.org [biorxiv.org]

Technical Support Center: GSK-7975A Electrophysiology

This technical support center provides researchers, scientists, and drug development professionals with essential information for interpreting electrophysiology results involving GSK-7975A. It includes troubleshooting guides and frequently asked questions to address common issues encountered during experiments.

Quantitative Data Summary

The following tables summarize the inhibitory concentrations of GSK-7975A on various ion channels as determined by whole-cell patch-clamp electrophysiology.

Table 1: IC₅₀ Values for GSK-7975A on Orai Channels

Channel	Activation Method	Cell Type	IC₅₀ Value	Reference
Orai1	STIM1-mediated (passive store depletion)	HEK293	~4.1 µM	[1]
Orai3	STIM1-mediated (passive store depletion)	HEK293	~3.8 µM	[1]
Endogenous CRAC	Thapsigargin-induced Ca²⁺ influx	RBL Cells	0.8 ± 0.1 µM	[1]
Orai3	2-APB-stimulated	HEK293	~50 µM	[1]

Table 2: Effects of GSK-7975A on Other Calcium-Selective Channels

Channel	Concentration Tested	Cell Type	Observed Effect	Reference
rat-TRPV6	10 µM	HEK293	Complete inhibition	[1]
L-type Ca²⁺ channels	10 µM	HEK293	Moderate inhibition	[1]

Experimental Protocols

General Protocol: Whole-Cell Patch-Clamp Recording

This protocol outlines a general method for assessing the effect of GSK-7975A on store-operated CRAC currents in HEK293 cells co-expressing STIM1 and Orai1/3.

1. Cell Preparation and Solutions:

• Culture HEK293 cells and co-transfect with plasmids for STIM1 and the Orai channel of interest (e.g., Orai1 or Orai3).

• Prepare a stock solution of GSK-7975A (e.g., 10 mM in DMSO).[1]

• External Solution (in mM): 120 NaCl, 10 TEA-Cl, 20 CaCl₂, 2 MgCl₂, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH).

• Internal (Pipette) Solution (in mM): 120 Cs-glutamate, 3 MgCl₂, 20 BAPTA, 10 HEPES (pH adjusted to 7.2 with CsOH). This high concentration of BAPTA ensures passive store depletion upon establishing the whole-cell configuration, which activates the STIM1/Orai channels.

2. Electrophysiological Recording:

• Perform whole-cell patch-clamp recordings at room temperature (20–24 °C).[1]

• Use borosilicate glass pipettes with a resistance of 3-5 MΩ when filled with the internal solution.

• Establish a gigaohm seal (>1 GΩ) on a target cell and then rupture the membrane to achieve the whole-cell configuration.

• Hold the cell at a potential of 0 mV.

• Apply voltage ramps (e.g., from -100 mV to +100 mV over 100 ms) every 5 seconds to elicit currents and generate I-V curves.[1]

• Allow the STIM1-activated Orai current (I-CRAC) to develop fully and reach a stable baseline.

3. Application of GSK-7975A:

• Once a stable inward current is observed, perfuse the bath with the external solution containing the desired concentration of GSK-7975A.

• Due to the slow onset of inhibition, continue recording until the current reaches a new steady-state level of inhibition.[1][2]

• For concentration-response curves, apply single concentrations of the inhibitor to individual cells until steady-state inhibition is achieved.[1]

• Washout: To test for reversibility, perfuse the cell with the control external solution. Note that the inhibition by GSK-7975A is not readily reversible.[2]

4. Data Analysis:

• Measure the inward current amplitude at a negative potential (e.g., -74 mV or -100 mV) before and after drug application.[1]

• Calculate the percentage of inhibition for each concentration.

• Fit the concentration-response data with a Hill equation to determine the IC₅₀ value. The Hill coefficient for GSK-7975A is approximately 1.[1]

Signaling Pathways and Workflows

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

GSK-7975A loss of effect at high concentrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing GSK-7975A. The following information addresses the observed loss of effect at high concentrations and other common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: We are observing a loss of inhibitory effect of GSK-7975A at high concentrations. Is this a known phenomenon?

A1: Yes, a loss of effect at high concentrations of GSK-7975A has been reported in specific experimental contexts. For instance, in murine pancreatic acinar cells, a loss of effect was observed at 100 μmol/L, though the underlying mechanism for this was not identified.[1] Interestingly, another study using the same cell type did not observe this loss of efficacy at concentrations up to 50 μmol/L.[1] This suggests that the paradoxical effect may be dependent on specific experimental conditions.

Q2: What is the established mechanism of action for GSK-7975A?

A2: GSK-7975A is a potent inhibitor of Ca2+ release-activated calcium (CRAC) channels, specifically targeting the ORAI1 and ORAI3 pore-forming subunits.[2][3][4] It is believed to act as an allosteric blocker of the ORAI pore.[5] Studies have shown that GSK-7975A's inhibitory action is influenced by the geometry of the channel's selectivity filter.[2][4][5] Importantly, it does not appear to interfere with the upstream signaling events of STIM1 oligomerization or the direct interaction between STIM1 and ORAI1.[2][4][6]

Q3: Are there known off-target effects of GSK-7975A that could explain anomalous results at high concentrations?

A3: While GSK-7975A is generally selective for CRAC channels, it has been shown to potently inhibit TRPV6 channels.[4][6] Although it displays little to no effect on a range of other ion channels, this off-target activity on TRPV6 could contribute to complex or unexpected cellular responses at higher concentrations.

Q4: Can the specific ORAI channel variant or method of activation influence the efficacy of GSK-7975A?

A4: Absolutely. The inhibitory action of GSK-7975A is sensitive to the conformation of the ORAI channel pore. For example, the ORAI1 E106D pore mutant, which has altered calcium selectivity, requires at least a tenfold higher concentration of GSK-7975A for inhibition compared to the wild-type channel.[2][4] Similarly, ORAI3 currents activated by 2-APB are significantly less sensitive to GSK-7975A, with a 50% inhibition requiring approximately 50 μM, compared to the much lower concentrations needed when the channel is activated by STIM1.[2]

Troubleshooting Guides

Issue: Loss of Inhibition at High Concentrations

If you are observing a paradoxical loss of GSK-7975A's inhibitory effect at high concentrations, consider the following troubleshooting steps and potential explanations.

Potential Causes and Solutions

• Cell-Type Specific Effects: The paradoxical effect has been noted in specific cell types (e.g., murine pancreatic acinar cells) and may not be a universal phenomenon.[1]

  • Recommendation: Perform a detailed concentration-response curve in your specific experimental system to determine the optimal concentration range and identify the onset of any paradoxical effects.

• Off-Target Effects: At higher concentrations, the inhibition of other channels, such as TRPV6, may lead to complex downstream signaling events that counteract the intended inhibition of CRAC channels.[4][6]

  • Recommendation: If possible, use a secondary, structurally distinct CRAC channel inhibitor to confirm that the observed biological effect is due to CRAC channel blockade. Additionally, if your system is known to express TRPV6, consider experiments to dissect the potential contribution of its inhibition.

• Compound Aggregation: At high concentrations, small molecules can sometimes form aggregates, leading to a reduction in the effective monomeric concentration and potentially causing non-specific cellular effects.

  • Recommendation: Ensure proper solubilization of GSK-7975A and consider including a detergent like Triton X-100 at a low concentration (e.g., 0.01%) in your buffer as a control to assess the impact of potential aggregates.

• Receptor Desensitization or Internalization: While not specifically documented for GSK-7975A's interaction with ORAI channels, prolonged exposure to high concentrations of some antagonists can lead to receptor desensitization or internalization.

  • Recommendation: Vary the pre-incubation time with GSK-7975A to determine if the loss of effect is time-dependent.

Experimental Workflow for Troubleshooting

References

• 1. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GSK-7975A, an inhibitor of Ca2+ release-activated calcium channels, depresses isometric contraction of mouse aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Store-operated CRAC channel inhibitors: opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: In Vivo Application of GSK-6288B as a Prodrug for GSK-7975A

Welcome to the technical support center for the in vivo use of GSK-6288B, a prodrug for the potent and selective Calcium Release-Activated Calcium (CRAC) channel inhibitor, GSK-7975A. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) to facilitate successful in vivo experiments.

I. Frequently Asked Questions (FAQs)

Q1: What are GSK-6288B and GSK-7975A?

A1: GSK-7975A is a potent and selective inhibitor of the Calcium Release-Activated Calcium (CRAC) channel, which is primarily formed by the ORAI1 protein. It functions by blocking the influx of calcium into cells, a process crucial for the activation of various immune cells and the release of inflammatory mediators. Due to its modest aqueous solubility, GSK-7975A can be challenging to formulate for in vivo studies. To overcome this, GSK-6288B, a phosphate prodrug of GSK-7975A, was developed. In vivo, GSK-6288B is rapidly and completely converted to the active compound, GSK-7975A, by endogenous phosphatases.[1]

Q2: What is the mechanism of action of GSK-7975A?

A2: GSK-7975A is a CRAC channel inhibitor that acts downstream of the STIM1-Orai1 interaction, likely through an allosteric effect on the Orai1 pore's selectivity filter. The CRAC channel activation cascade begins with the depletion of calcium from the endoplasmic reticulum (ER), which is sensed by STIM1 proteins. This triggers STIM1 oligomerization and translocation to ER-plasma membrane junctions, where they interact with and activate ORAI1 channels, leading to calcium influx. By blocking this calcium entry, GSK-7975A inhibits downstream signaling pathways that are dependent on sustained intracellular calcium levels, such as the activation of NFAT (Nuclear Factor of Activated T-cells) and the subsequent transcription of pro-inflammatory cytokine genes.

Q3: In which in vivo models has GSK-6288B/GSK-7975A been shown to be effective?

A3: GSK-6288B, as a prodrug for GSK-7975A, has demonstrated significant efficacy in mouse models of acute pancreatitis.[2][3] In these models, administration of the prodrug led to a marked reduction in pancreatic histopathology, including edema, inflammation, and necrosis.[2] It also significantly reduced biochemical markers of pancreatitis such as serum amylase and IL-6 levels.[2] The therapeutic potential of targeting the CRAC channel with inhibitors like GSK-7975A is also being explored in other inflammatory and autoimmune conditions such as rheumatoid arthritis, asthma, and inflammatory bowel disease.

II. Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or no in vivo efficacy	Inadequate Drug Exposure: The dose of GSK-6288B may be too low to achieve therapeutic concentrations of GSK-7975A at the target site.	1. Dose Escalation: If tolerated, consider a dose-escalation study to determine an effective dose. In mouse models of pancreatitis, a "high dose" of the prodrug was shown to be more effective for some parameters.[2] 2. Pharmacokinetic Analysis: Measure plasma and tissue concentrations of GSK-7975A to confirm that the desired exposure is being reached. Steady-state blood concentrations of approximately 4.3 µmol/L (low dose) and 13.3 µmol/L (high dose) have been reported in mice.[4]
Inefficient Prodrug Conversion: Although reported to be rapid and complete, incomplete conversion of GSK-6288B to GSK-7975A could be a factor in certain experimental conditions.	1. Analytical Confirmation: If possible, measure both GSK-6288B and GSK-7975A levels in plasma and tissue to confirm complete conversion. No detectable prodrug was found in blood or pancreas in a study using subcutaneous osmotic minipumps in mice.[4]
Timing of Administration: The therapeutic window for CRAC channel inhibition may be narrow.	1. Vary Dosing Schedule: Administer the compound at different time points relative to disease induction. In pancreatitis models, earlier administration (1 hour after induction) was more effective than later administration (6 hours after induction).[2]
Precipitation of GSK-6288B or GSK-7975A in Formulation	Poor Solubility: GSK-7975A has modest aqueous solubility. While GSK-6288B is designed to be more soluble, formulation issues can still arise.	1. Optimize Vehicle: For intraperitoneal or other bolus administrations, ensure the vehicle is appropriate. A common vehicle for GSK-7975A is a mixture of DMSO, PEG300, Tween-80, and saline. 2. Sonication/Heating: Gentle heating and/or sonication can aid in the dissolution of the compound. 3. Fresh Preparation: Prepare formulations fresh before each use to minimize the risk of precipitation.
Unexpected Animal Toxicity or Adverse Effects	Off-Target Effects: While GSK-7975A is a selective CRAC channel inhibitor, high concentrations could potentially have off-target effects.	1. Dose Reduction: If toxicity is observed, reduce the dose. 2. Monitor Animal Health: Closely monitor animals for any signs of distress, weight loss, or other adverse effects. 3. Consult Literature: Review literature for any reported toxicities associated with CRAC channel inhibitors.
Variability in Experimental Results	Inconsistent Drug Administration: Inaccurate dosing or inconsistent administration can lead to high variability.	1. Standardize Procedures: Ensure all personnel are thoroughly trained on the administration technique (e.g., subcutaneous implantation of minipumps, intraperitoneal injection). 2. Accurate Dosing: Carefully calculate and prepare doses based on individual animal body weights.

III. Data Presentation

In Vitro Activity of GSK-7975A

Parameter	Value	Assay Conditions	Reference
IC50 (ORAI1)	~4.1 µM	Whole-cell patch-clamp on HEK293 cells expressing STIM1/Orai1	[5]
IC50 (ORAI3)	~3.8 µM	Whole-cell patch-clamp on HEK293 cells expressing STIM1/Orai3	[5]
IC50 (Endogenous CRAC)	~0.8 µM	Thapsigargin-induced Ca2+ entry in RBL mast cells	[5]
IC50 (SOCE)	~3.4 µmol/L	Thapsigargin-induced SOCE in isolated murine pancreatic acinar cells	[2][3]

In Vivo Data for GSK-6288B (as Prodrug for GSK-7975A) in Mouse Models of Acute Pancreatitis

Parameter	Low Dose (L)	High Dose (H)	Model	Reference
Prodrug Dose Rate	28 mg/kg/h	110 mg/kg/h	CER-AP, TLCS-AP, FAEE-AP	[2]
Administration Route	Subcutaneous osmotic minipump	Subcutaneous osmotic minipump	CER-AP, TLCS-AP, FAEE-AP	[2]
Steady-State Blood [GSK-7975A]	~4.3 µmol/L	~13.3 µmol/L	CER-AP	[4]
Steady-State Pancreas [GSK-7975A]	~8.9 µmol/L	~49.3 µmol/L	CER-AP	[4]
Efficacy Outcome
Serum Amylase Reduction	Significant	More pronounced reduction	TLCS-AP, CER-AP, FAEE-AP	[2]
Serum IL-6 Reduction	Significant	More pronounced reduction	TLCS-AP, CER-AP, FAEE-AP	[2]
Pancreatic MPO Reduction	Significant	Significant	TLCS-AP, CER-AP, FAEE-AP	[2]
Pancreatic Histopathology Score Reduction	Trend towards reduction	Significant, marked reduction	CER-AP	[2]

*Note: The units of mg/kg/h are as reported in the source, but may represent a typographical error and could potentially be mg/kg/day. Researchers should carefully verify dosing based on the original publication.

IV. Experimental Protocols

Subcutaneous Administration of GSK-6288B via Osmotic Minipump in Mice

This protocol is adapted from studies in mouse models of acute pancreatitis.[2]

1. Materials:

• GSK-6288B
• Vehicle (e.g., sterile saline or as recommended by the manufacturer)
• Osmotic minipumps (e.g., Alzet) with appropriate flow rate and duration
• Surgical instruments for implantation
• Anesthesia

2. Procedure:

• Dose Calculation: Calculate the total amount of GSK-6288B required based on the desired dose rate (e.g., 28 mg/kg/h for low dose or 110 mg/kg/h for high dose, being mindful of the potential unit discrepancy), the flow rate of the minipump, and the average body weight of the mice.
• Formulation: Dissolve the calculated amount of GSK-6288B in the appropriate vehicle. Ensure complete dissolution.
• Pump Filling: Following the manufacturer's instructions, fill the osmotic minipumps with the GSK-6288B formulation.
• Surgical Implantation:
• Anesthetize the mouse using an approved anesthetic protocol.
• Shave and disinfect the surgical area on the back of the mouse.
• Make a small subcutaneous incision.
• Create a subcutaneous pocket using blunt dissection.
• Insert the filled osmotic minipump into the pocket.
• Close the incision with sutures or surgical clips.
• Post-operative Care: Monitor the animal for recovery from anesthesia and for any signs of post-surgical complications.

Intraperitoneal (IP) Injection of GSK-7975A in Mice

While a specific detailed protocol for GSK-7975A is not available, the following is a general guideline for IP injections in mice.

1. Materials:

• GSK-7975A
• Vehicle: e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline
• Syringes and needles (e.g., 27-30 gauge)

2. Procedure:

• Formulation: Prepare the dosing solution of GSK-7975A in the chosen vehicle. Ensure the final concentration of DMSO is as low as possible.
• Animal Restraint: Properly restrain the mouse to expose the abdomen.
• Injection Site: Identify the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.
• Injection: Insert the needle at a 15-30 degree angle into the peritoneal cavity. Aspirate briefly to ensure no fluid or blood is drawn back, which would indicate improper placement in an organ or blood vessel.
• Administration: Inject the calculated volume of the GSK-7975A solution.
• Post-injection Monitoring: Return the mouse to its cage and monitor for any immediate adverse reactions.

V. Visualizations

Prodrug Conversion of GSK-6288B to GSK-7975A

General In Vivo Experimental Workflow

CRAC Channel Signaling Pathway and Inhibition by GSK-7975A

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BioKB - Publication [biokb.lcsb.uni.lu]
• 4. researchgate.net [researchgate.net]
• 5. Store-operated CRAC channel inhibitors: opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting unexpected results with GSK-7975A

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using GSK-7975A, a potent inhibitor of Ca2+ release-activated Ca2+ (CRAC) channels.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for GSK-7975A?

GSK-7975A is a selective inhibitor of CRAC channels, which are crucial for store-operated calcium entry (SOCE) in various cell types. It primarily targets the ORAI1 and ORAI3 pore-forming subunits of the CRAC channel.[1][2][3][4] The compound acts downstream of STIM1 oligomerization and the interaction between STIM1 and ORAI1, likely through an allosteric effect on the ORAI pore's selectivity filter.[2][4][5][6]

Q2: What are the recommended storage and handling conditions for GSK-7975A?

For long-term storage, GSK-7975A powder should be stored at -20°C for up to three years or at 4°C for up to two years.[1] Stock solutions, typically prepared in DMSO, are stable for up to 3 months when aliquoted and frozen at -20°C. It is shipped at ambient temperature as a non-hazardous chemical.[7]

Q3: What is the recommended solvent for preparing GSK-7975A stock solutions?

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of GSK-7975A.[1] It is soluble in DMSO at concentrations of 50 mg/mL or higher. For in vivo experiments, a stock solution in DMSO is typically prepared first, followed by sequential addition of co-solvents like PEG300, Tween-80, and saline.[1]

Q4: What are the known off-target effects of GSK-7975A?

While generally selective for CRAC channels, GSK-7975A has been shown to have some effects on L-type Ca2+ (CaV1.2) and TRPV6 channels, though with reduced potency.[4] Researchers should consider these potential off-target effects when designing experiments and interpreting data, especially in cell types where these channels are highly expressed.

Troubleshooting Guide

Issue 1: Unexpectedly Low or No Inhibition of Calcium Influx

Possible Cause 1: Incorrect Concentration The effective concentration of GSK-7975A can vary depending on the cell type and experimental conditions. While complete blockage of ORAI1 currents is observed at 10 µM in HEK293 cells, the IC50 for ORAI1 and ORAI3 is approximately 4 µM.[2] In some cell types like RBL mast cells, the IC50 for inhibition of thapsigargin-induced Ca2+ entry is even lower, around 0.8 µM.[2]

Solution:

• Perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental setup.

• Ensure accurate dilution of your stock solution.

Possible Cause 2: ORAI Channel Subtype or Mutant The inhibitory action of GSK-7975A is influenced by the geometry of the ORAI pore.[2][6] For instance, the ORAI1 E106D pore mutant requires significantly higher concentrations for inhibition.[2][6] Additionally, ORAI3 currents stimulated by 2-APB are about 10-fold less sensitive to GSK-7975A compared to STIM1-activated currents.[2]

Solution:

• Verify the ORAI channel subtypes expressed in your cells of interest.

• If using genetically modified cells, confirm the sequence of the ORAI channels.

• Be cautious when interpreting results from experiments using 2-APB to activate ORAI3.

Possible Cause 3: Compound Stability and Solubility Improper storage or handling can lead to degradation of GSK-7975A. Precipitation of the compound in your working solution can also lead to a lower effective concentration.

Solution:

• Store the compound and stock solutions as recommended.

• When preparing working solutions, especially for in vivo studies, ensure the compound is fully dissolved. Sonication or gentle heating may aid dissolution.[1] For in vivo preparations, it is recommended to prepare them fresh on the day of use.[1]

Issue 2: Results Are Not Reversible Upon Washout

Observation: The inhibitory effect of GSK-7975A on CRAC channel currents persists even after washing the cells with a compound-free solution.

Explanation: The inhibition of ORAI currents by GSK-7975A is not readily reversible.[2] Studies have shown almost no recovery of current after a 4-minute washout period.[2]

Recommendation:

• Design experiments with the understanding that the effects of GSK-7975A are long-lasting.

• For experiments requiring reversible inhibition, consider using a different CRAC channel blocker with a faster off-rate, such as La3+.[2]

Issue 3: Inconsistent Results Across Different Species

Observation: GSK-7975A effectively inhibits mediator release from human and rat mast cells but not from guinea-pig or mouse mast cells.

Explanation: There are species-specific differences in the efficacy of GSK-7975A. While it inhibits mediator release from mast cells in some species, it does not in others.[1] However, it does block cytokine release from T-cells in mice.[1]

Recommendation:

• Before starting a large-scale study, perform preliminary experiments to confirm the efficacy of GSK-7975A in your specific animal model and cell type.

Quantitative Data Summary

Parameter	Value	Cell Type	Reference
IC50 (ORAI1)	~4.1 µM	HEK293	[2]
IC50 (ORAI3)	~3.8 µM	HEK293	[2]
IC50 (Thapsigargin-induced Ca2+ entry)	0.8 ± 0.1 µM	RBL mast cells	[2]
IC50 (Store-operated Ca2+ entry)	3.4 µM	Normal pancreatic acinar cells
Concentration for 50% reduction of histamine, LTC4, and cytokine release	3 µM	Human lung mast cells	[1]
Concentration for complete block of ORAI1 currents	10 µM	HEK293

Experimental Protocols

Protocol 1: In Vitro Inhibition of Store-Operated Calcium Entry (SOCE)

• Cell Preparation: Plate cells (e.g., HEK293, RBL) on a suitable substrate for fluorescence microscopy or fluorometric plate reader analysis.

• Dye Loading: Load cells with a calcium indicator dye (e.g., Fura-2 AM) according to the manufacturer's instructions.

• Store Depletion: Deplete endoplasmic reticulum (ER) calcium stores by treating the cells with a SERCA pump inhibitor like thapsigargin (e.g., 2 µM) in a calcium-free buffer.

• GSK-7975A Incubation: Pre-incubate the cells with the desired concentration of GSK-7975A (or vehicle control) for a sufficient period (e.g., 10-30 minutes) before re-introducing calcium.

• Calcium Re-addition: Add a calcium-containing solution to the cells to initiate SOCE.

• Data Acquisition: Measure the change in intracellular calcium concentration by monitoring the fluorescence of the calcium indicator dye.

• Analysis: Quantify the inhibition of SOCE by comparing the calcium influx in GSK-7975A-treated cells to the vehicle-treated control cells.

Protocol 2: Preparation of GSK-7975A for In Vivo Administration

This is an example protocol and may need optimization for your specific animal model and administration route.

• Prepare Stock Solution: Dissolve GSK-7975A in 100% DMSO to create a concentrated stock solution (e.g., 25 mg/mL).[1]

• Prepare Vehicle: The vehicle consists of a mixture of solvents. A common vehicle is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

• Dilution: To prepare the final working solution, add the solvents sequentially. For a 1 mL final volume, start with 400 µL of PEG300, then add 100 µL of the GSK-7975A DMSO stock solution and mix well. Next, add 50 µL of Tween-80 and mix. Finally, add 450 µL of saline to reach the final volume.[1]

• Administration: Administer the freshly prepared solution to the experimental animal via the desired route (e.g., subcutaneous injection).

Visualizations

Caption: CRAC Channel Signaling Pathway and the inhibitory action of GSK-7975A.

Caption: A typical experimental workflow for assessing GSK-7975A's effect on SOCE.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GSK-7975A, an inhibitor of Ca2+ release-activated calcium channels, depresses isometric contraction of mouse aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Store-operated CRAC channel inhibitors: opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medkoo.com [medkoo.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of GSK-7975A and BTP2 for CRAC Channel Inhibition

In the landscape of pharmacological tools for studying store-operated calcium entry (SOCE), GSK-7975A and BTP2 have emerged as widely used inhibitors of the Calcium Release-Activated Calcium (CRAC) channel. Both compounds offer researchers the ability to probe the intricate roles of CRAC channels in a multitude of cellular processes, from immune responses to pancreatitis. However, their distinct mechanisms of action, potency, and selectivity profiles necessitate a careful consideration when selecting the appropriate inhibitor for a given experimental design. This guide provides a comprehensive comparison of GSK-7975A and BTP2, supported by experimental data, to aid researchers in making an informed decision.

Mechanism of Action: A Tale of Two Blockers

GSK-7975A , a pyrazole derivative developed by GlaxoSmithKline, is understood to act as a direct blocker of the Orai channel, the pore-forming subunit of the CRAC channel complex.[1][2][3] Experimental evidence suggests that GSK-7975A functions downstream of the initial activation steps of SOCE, namely the oligomerization of the endoplasmic reticulum Ca2+ sensor STIM1 and its subsequent interaction with Orai.[3][4] It is believed to exert its inhibitory effect through an allosteric mechanism, potentially by altering the geometry of the Orai pore's selectivity filter.[4][5] This mode of action is supported by findings that its inhibitory capacity is diminished in certain Orai pore mutants, such as Orai1 E106D.[3][4]

BTP2 (also known as YM-58483) , on the other hand, presents a more complex pharmacological profile. While it is a potent inhibitor of CRAC channels, its mechanism is not solely confined to direct channel blockade.[6][7] Studies have indicated that BTP2 acts extracellularly to inhibit CRAC channel function.[5][8] However, BTP2 has also been shown to modulate other ion channels, notably activating TRPM4 channels and inhibiting TRPC3 and TRPC5 channels.[2][6][7] The activation of TRPM4 can lead to membrane depolarization, which in turn reduces the driving force for Ca2+ entry through CRAC channels, representing an indirect mechanism of inhibition.[7] This multifaceted activity profile underscores the importance of considering potential off-target effects when interpreting data obtained using BTP2.

Quantitative Comparison of Inhibitory Potency

The inhibitory potency of GSK-7975A and BTP2 can vary depending on the cell type and experimental conditions. The following table summarizes their half-maximal inhibitory concentrations (IC50) from various studies.

Inhibitor	Target/Assay	Cell Type	IC50	Reference
GSK-7975A	Orai1 currents	HEK293	~4.1 µM	[1]
Orai3 currents	HEK293	~3.8 µM	[1]
Thapsigargin-induced Ca2+ entry	RBL mast cells	0.8 ± 0.1 µM	[1]
Store-operated Ca2+ entry	Pancreatic acinar cells	3.4 µM	[9]
BTP2	I-CRAC	Jurkat T-cells	~2.2 µM	[6]
I-CRAC	RBL-2H3 cells	~0.5 µM	[6]
SOCE	Jurkat T-cells	10-100 nM (time-dependent)	[8][10]
SOCE (Orai1-mediated)	MDA-MB-231 breast cancer cells	2.8 µM	[2]

Selectivity and Off-Target Effects

GSK-7975A generally exhibits good selectivity for CRAC channels. However, it has been reported to have some inhibitory effects on L-type calcium channels (CaV1.2) and TRPV6 channels, albeit at higher concentrations than those required for CRAC channel inhibition.[2] It does not appear to affect STIM1 oligomerization or the interaction between STIM1 and Orai1.[3][4]

BTP2 , as previously mentioned, has a broader range of known off-target effects. Its ability to activate TRPM4 and inhibit TRPC3 and TRPC5 channels is a critical consideration.[2][6][7] These off-target activities can have significant downstream consequences on cellular signaling pathways, independent of CRAC channel inhibition. However, BTP2 has been shown to not cross-react with voltage-operated Ca2+ channels, K+ channels, or Cl- channels.[11]

Signaling Pathway and Experimental Workflow

To visually represent the points of intervention for these inhibitors and a typical experimental approach, the following diagrams are provided.

Caption: CRAC channel signaling pathway and inhibitor action.

Caption: A typical workflow for assessing CRAC channel inhibitors.

Experimental Protocols

Below are generalized protocols for common assays used to evaluate CRAC channel inhibitors. Specific parameters may need to be optimized for different cell types and experimental setups.

Calcium Imaging Assay using Fura-2

This method measures changes in intracellular calcium concentration ([Ca2+]i) to assess SOCE.

a. Cell Preparation:

• Seed cells (e.g., RBL-2H3 or Jurkat) onto a suitable imaging plate (e.g., 96-well black-walled, clear-bottom plate) and culture overnight.

• Wash the cells with a calcium-free buffer (e.g., Hanks' Balanced Salt Solution without Ca2+ and Mg2+).

• Load the cells with 2-5 µM Fura-2 AM in the calcium-free buffer for 30-60 minutes at 37°C.

• Wash the cells twice with the calcium-free buffer to remove extracellular Fura-2 AM.

b. Measurement of SOCE:

• Place the plate in a fluorescence plate reader or on an inverted microscope equipped for ratiometric imaging (excitation at 340 nm and 380 nm, emission at ~510 nm).

• Record a baseline fluorescence ratio for 1-2 minutes.

• Add the CRAC channel inhibitor (GSK-7975A or BTP2) at the desired concentration and incubate for the desired period (acute or pre-incubation).

• Induce store depletion by adding a SERCA inhibitor, such as 1-2 µM thapsigargin.

• After the [Ca2+]i returns to near baseline (indicating store depletion), reintroduce calcium to the extracellular buffer (final concentration ~1-2 mM CaCl2).

• Record the subsequent increase in the Fura-2 ratio, which represents SOCE.

c. Data Analysis:

• Quantify the magnitude of SOCE by measuring the peak increase in the Fura-2 ratio after calcium re-addition or by calculating the area under the curve.

• To determine the IC50, perform the assay with a range of inhibitor concentrations and plot the percentage of inhibition against the log of the inhibitor concentration.

Whole-Cell Patch-Clamp Electrophysiology

This technique directly measures the CRAC current (I-CRAC).

a. Cell Preparation and Recording:

• Use cells expressing endogenous or overexpressed CRAC channel components (e.g., HEK293 cells co-transfected with STIM1 and Orai1).

• Prepare a whole-cell patch-clamp setup with an amplifier and data acquisition system.

• The extracellular (bath) solution should contain ~10-20 mM Ca2+ as the charge carrier.

• The intracellular (pipette) solution should contain a strong Ca2+ chelator (e.g., 10-20 mM BAPTA or EGTA) to passively deplete the ER stores upon establishing the whole-cell configuration and should also include ~1 µM thapsigargin to ensure complete store depletion.[12]

b. Measurement of I-CRAC:

• Establish a whole-cell recording configuration.

• Monitor the development of the inward I-CRAC at a negative holding potential (e.g., -80 mV) over several minutes.

• Once the current reaches a stable maximum, apply GSK-7975A or BTP2 to the bath solution via a perfusion system.

• Record the inhibition of I-CRAC over time. Apply voltage ramps (e.g., -100 to +100 mV) to determine the current-voltage (I-V) relationship.[5]

c. Data Analysis:

• Measure the amplitude of the steady-state inhibited current as a percentage of the maximal I-CRAC before inhibitor application.

• Generate a concentration-response curve by applying different concentrations of the inhibitor to different cells and calculate the IC50.

Conclusion

Both GSK-7975A and BTP2 are valuable tools for investigating CRAC channel function. GSK-7975A offers a more direct and selective inhibition of the Orai pore, making it a suitable choice when a specific blockade of the channel itself is desired. BTP2, while a potent inhibitor of SOCE, has a more complex pharmacology with known off-target effects that must be carefully controlled for and considered in data interpretation. The choice between these two inhibitors will ultimately depend on the specific research question, the experimental system, and the need to minimize confounding off-target effects. For studies demanding high selectivity for the CRAC channel, GSK-7975A may be the more appropriate choice. When investigating broader effects on calcium signaling or when the extreme potency of BTP2 is advantageous, it remains a useful tool, provided its pleiotropic effects are acknowledged.

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Store-operated CRAC channel inhibitors: opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. Molecular pharmacology of store-operated CRAC channels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Ca2+ release-activated Ca2+ channel blockade as a potential tool in antipancreatitis therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Potent inhibition of Ca2+ release-activated Ca2+ channels and T-lymphocyte activation by the pyrazole derivative BTP2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. selleckchem.com [selleckchem.com]
• 12. Photopharmacological modulation of native CRAC channels using azoboronate photoswitches - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Mode of Action of GSK-7975A and Synta66: Allosteric Modulators of CRAC Channels

In the landscape of cellular signaling, the precise regulation of intracellular calcium (Ca²⁺) is paramount for a myriad of physiological processes, ranging from gene expression and cell proliferation to immune responses. A key player in this intricate network is the Calcium Release-Activated Ca²⁺ (CRAC) channel, which facilitates sustained Ca²⁺ influx from the extracellular environment. The dysregulation of this channel is implicated in various pathologies, making it a critical target for therapeutic intervention. This guide provides a detailed comparison of two prominent CRAC channel inhibitors, GSK-7975A and Synta66, with a focus on their distinct modes of action, supported by experimental data.

Overview of GSK-7975A and Synta66

Both GSK-7975A and Synta66 are small molecule inhibitors that target the pore-forming subunit of the CRAC channel, Orai. Their primary function is to block store-operated calcium entry (SOCE), a process initiated by the depletion of Ca²⁺ from the endoplasmic reticulum, which is sensed by the STIM proteins that in turn activate the Orai channels at the plasma membrane. Despite sharing a common target, nuanced differences in their mechanisms of inhibition have been identified.

Quantitative Comparison of Inhibitory Activity

The potency of GSK-7975A and Synta66 in inhibiting CRAC channel function has been quantified across various studies and cell types. The half-maximal inhibitory concentration (IC₅₀) is a standard measure of a drug's effectiveness.

Compound	Target	Cell Type	IC₅₀	Citation
GSK-7975A	Orai1	HEK293	4.1 µM	[1]
Orai3	HEK293	3.8 µM	[1]
Endogenous CRAC	RBL cells	800 nM	[2]
SOCE	Normal pancreatic acinar cells	3.4 µM	[2]
Synta66	SOCE	Human vascular smooth muscle cells	26 nM (max Ca²⁺ level), 43 nM (rate of increase)	[3]
CRAC	Leukocytes (HL-60)	1.76 µM	[3]
CRAC	Jurkat cells	1 µM	[3]
CRAC	Rat RBL cells	1.4 µM	[3]

Detailed Mode of Action

GSK-7975A: This compound acts as a potent and orally available CRAC channel inhibitor.[4] It directly inhibits the calcium influx through the CRAC channels, with studies indicating it affects both Orai1 and Orai3-mediated currents.[1] Importantly, GSK-7975A does not interfere with the upstream events of STIM1 oligomerization or the crucial interaction between STIM1 and Orai1.[1] This suggests a direct action on the Orai channel pore. Research indicates that GSK-7975A's inhibitory action is contingent on the geometry of the Orai pore's selectivity filter.[1] Furthermore, studies have shown that GSK-7975A is effective only when applied to the extracellular side of the plasma membrane.[5] While selective for CRAC channels, it has been noted to have some inhibitory effects on TRPV6 channels.[6]

Synta66: Similar to GSK-7975A, Synta66 is an inhibitor of the Orai channel and effectively blocks store-operated calcium entry.[7] It is proposed to function as an allosteric pore blocker of Orai1.[5][8] Unlike GSK-7975A, some evidence suggests that Synta66 can suppress CRAC channel function when applied to either the extracellular or the intracellular side of the plasma membrane, indicating a different binding site or mechanism of access to its binding site.[5] Molecular docking and dynamics simulations have localized the binding site of Synta66 to the extracellular side near the transmembrane helices TM1 and TM3 and the extracellular loop segments, adjacent to the Orai1 selectivity filter.[9] Like GSK-7975A, Synta66 does not appear to affect the clustering of STIM proteins.[8]

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the mechanisms discussed, the following diagrams have been generated using Graphviz.

Caption: CRAC Channel Activation and Inhibition Pathway.

Caption: Workflow for CRAC Channel Inhibitor Assessment.

Experimental Protocols

The characterization of GSK-7975A and Synta66 as CRAC channel inhibitors relies on several key experimental techniques.

Whole-Cell Patch-Clamp Electrophysiology

This is the gold-standard method for directly measuring the ionic currents through CRAC channels (I_CRAC).

• Objective: To measure the inhibitory effect of the compounds on the magnitude and kinetics of I_CRAC.

• Methodology:

  • Cells (e.g., HEK293 cells overexpressing STIM1 and Orai1, or RBL mast cells with endogenous CRAC channels) are cultured on coverslips.

  • A glass micropipette filled with an internal solution containing a Ca²⁺ chelator (e.g., BAPTA) and IP₃ or a high concentration of EGTA is used to form a high-resistance seal with the cell membrane.

  • The patch of membrane under the pipette is ruptured to achieve the "whole-cell" configuration, allowing control of the intracellular environment.

  • Store depletion is induced by the chelators in the pipette solution, leading to the activation of I_CRAC.

  • A voltage protocol is applied to the cell, and the resulting currents are recorded.

  • The baseline I_CRAC is established.

  • The compound of interest (GSK-7975A or Synta66) is then perfused into the extracellular bath solution at various concentrations.

  • The extent and rate of current inhibition are measured to determine IC₅₀ values and the kinetics of the block.[1]

Förster Resonance Energy Transfer (FRET) Microscopy

FRET is used to measure the proximity of two fluorescently labeled molecules, providing insights into protein-protein interactions.

• Objective: To determine if the inhibitors affect the interaction between STIM1 and Orai1.

• Methodology:

  • Cells are co-transfected with plasmids encoding STIM1 and Orai1 fused to a FRET pair of fluorescent proteins (e.g., CFP and YFP).

  • Baseline FRET is measured in resting cells.

  • Store depletion is induced to promote the clustering of STIM1 and its interaction with Orai1, leading to an increase in FRET efficiency.

  • The inhibitor is applied, and FRET is measured again to see if the STIM1-Orai1 interaction is disrupted.

  • Studies have shown that neither GSK-7975A nor Synta66 significantly affects STIM1 oligomerization or STIM1-Orai1 FRET, indicating they act downstream of this interaction.[1][9]

Conclusion

GSK-7975A and Synta66 are both valuable research tools for probing the function of CRAC channels. While both act as inhibitors of the Orai pore, they exhibit distinct characteristics. GSK-7975A appears to be a purely extracellular blocker, whereas Synta66 may have a more complex interaction with the channel, potentially acting from either side of the membrane. Understanding these nuances is critical for the interpretation of experimental results and for the design of future therapeutics targeting store-operated calcium entry. The continued investigation into the precise binding sites and mechanisms of these and other CRAC channel modulators will undoubtedly provide deeper insights into the regulation of this fundamental signaling pathway.

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CRAC Channel Inhibitor IV, GSK-7975A [sigmaaldrich.com]
• 3. abmole.com [abmole.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. biorxiv.org [biorxiv.org]
• 6. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Blockage of Store-Operated Ca2+ Influx by Synta66 is Mediated by Direct Inhibition of the Ca2+ Selective Orai1 Pore - PMC [pmc.ncbi.nlm.nih.gov]

Validation of GSK-7975A as a selective CRAC inhibitor

A Comprehensive Comparison Guide for Researchers

In the landscape of immunological and inflammatory research, the precise modulation of cellular calcium signaling is paramount. Calcium release-activated calcium (CRAC) channels, and their pore-forming subunit Orai, are critical mediators of store-operated calcium entry (SOCE), a fundamental process governing the function of various cell types, including T cells and mast cells. The quest for selective inhibitors of this pathway has led to the development of several small molecules, among which GSK-7975A has emerged as a potent and selective tool. This guide provides an objective comparison of GSK-7975A with other commonly used CRAC channel inhibitors, supported by experimental data and detailed protocols to aid researchers in their selection of the most appropriate tool for their studies.

Mechanism of Action: An Allosteric Approach

GSK-7975A, a pyrazole derivative, distinguishes itself by its mechanism of action. Unlike some inhibitors that interfere with the upstream coupling of STIM1 (the endoplasmic reticulum calcium sensor) to Orai1, GSK-7975A acts directly on the Orai channel pore.[1] Experimental evidence from Förster Resonance Energy Transfer (FRET) microscopy indicates that GSK-7975A does not disrupt STIM1 oligomerization or the STIM1-Orai1 interaction. Instead, it is proposed to function as an allosteric blocker, with its binding affinity influenced by the geometry of the Orai pore's selectivity filter.[1] This is supported by findings that mutations in the Orai1 pore, such as E106D, significantly reduce the inhibitory effect of GSK-7975A.

dot

Figure 1: Simplified signaling pathway of CRAC channel activation and inhibition by GSK-7975A.

Performance Comparison: GSK-7975A vs. Alternatives

The efficacy and selectivity of GSK-7975A have been benchmarked against other well-known CRAC channel inhibitors, including BTP2 (also known as YM-58483), Pyr6, and Synta66.

Potency (IC50 Values)

The half-maximal inhibitory concentration (IC50) is a key metric for comparing the potency of inhibitors. The following table summarizes the reported IC50 values for GSK-7975A and its counterparts on different Orai isoforms.

Inhibitor	Orai1 (μM)	Orai2 (μM)	Orai3 (μM)	Cell Type	Reference
GSK-7975A	4.1	ND	3.8	HEK293	[2][3]
ND	ND	ND	RBL	[3]
BTP2	~1	ND	Partial Inhibition	HEK293 (ORAI-null)	[4]
Pyr6	~0.5	ND	ND	RBL-2H3	[2]
Synta66	~1.4	Potentiation	No Effect	RBL	[5]

ND: Not Determined

As the data indicates, GSK-7975A exhibits similar potency against Orai1 and Orai3 isoforms.[2][3] In contrast, some other inhibitors show isoform-specific effects. For instance, BTP2 and GSK-7975A abrogate Orai1 and Orai2 activity but only partially inhibit Orai3, whereas Synta66 abrogates Orai1 function, potentiates Orai2, and has no effect on Orai3.[4]

Selectivity Profile

A crucial aspect of a pharmacological tool is its selectivity for the target over other cellular components. GSK-7975A has been profiled against a panel of other ion channels.

Ion Channel	GSK-7975A Inhibition	Reference
L-type Ca2+ (CaV1.2)	Weak inhibition (IC50 ~8 µM)	[3]
TRPV6	Complete block at 10 µM	[3]
Other (14+ channels)	No significant effect	[6]

While GSK-7975A demonstrates good selectivity, its inhibitory effect on TRPV6 channels should be considered when interpreting data in systems where this channel is expressed.[3]

Site of Action

Recent studies have revealed differences in the site of action among CRAC channel inhibitors.

Inhibitor	Site of Action	Reference
GSK-7975A	Extracellular	[1]
BTP2	Extracellular	[1]
Pyr6	Extracellular & Intracellular	[1]
Synta66	Extracellular & Intracellular	[1]

This distinction is important for experimental design, particularly in whole-cell patch-clamp experiments where the inhibitor can be included in the intracellular solution.[1]

Experimental Protocols

To facilitate the validation and use of GSK-7975A and other CRAC inhibitors, detailed protocols for key experimental techniques are provided below.

dot

Figure 2: Generalized experimental workflows for validating CRAC channel inhibitors.

Measurement of Store-Operated Calcium Entry (SOCE)

This protocol is used to measure the influx of calcium following the depletion of intracellular stores.

Materials:

• Cells of interest (e.g., Jurkat T cells, RBL-2H3 mast cells)

• Fura-2 AM or other suitable calcium indicator

• Ca2+-free buffer (e.g., Hank's Balanced Salt Solution without Ca2+)

• Thapsigargin

• GSK-7975A and other inhibitors

• Ca2+-containing buffer

• Fluorescence plate reader or microscope with ratiometric imaging capabilities

Protocol:

• Load cells with Fura-2 AM according to the manufacturer's instructions.

• Wash the cells and resuspend them in a Ca2+-free buffer.

• Record baseline fluorescence for a few minutes.

• Add thapsigargin (typically 1-2 µM) to deplete the endoplasmic reticulum (ER) calcium stores. This will cause a transient increase in intracellular calcium.[7]

• Once the calcium levels return to baseline, add the CRAC channel inhibitor (e.g., GSK-7975A) at the desired concentration.

• After a short incubation period, add a Ca2+-containing buffer to initiate SOCE.

• Record the change in Fura-2 fluorescence (ratio of 340/380 nm excitation) to measure the influx of calcium. The rate and peak of the fluorescence increase are indicative of SOCE.[8]

Whole-Cell Patch-Clamp Recording of ICRAC

This electrophysiological technique allows for the direct measurement of the current flowing through CRAC channels (ICRAC).

Materials:

• Patch-clamp setup (amplifier, micromanipulator, microscope)

• Borosilicate glass capillaries for pulling patch pipettes

• Extracellular solution (containing Ca2+ or Ba2+)

• Intracellular (pipette) solution containing a high concentration of a Ca2+ chelator (e.g., EGTA or BAPTA) to passively deplete ER stores.[9]

• GSK-7975A and other inhibitors

Protocol:

• Prepare patch pipettes with a resistance of 3-7 MΩ when filled with the intracellular solution.[10]

• Establish a giga-ohm seal with a cell and then rupture the membrane to achieve the whole-cell configuration.[11]

• Hold the cell at a potential that minimizes voltage-gated channel activity (e.g., 0 mV or +30 mV).[11]

• Apply voltage ramps (e.g., -100 to +100 mV) to elicit and measure ICRAC, which develops over several minutes as the intracellular chelator depletes the ER stores.[9]

• Once a stable ICRAC is established, perfuse the cell with the extracellular solution containing the CRAC channel inhibitor.

• Record the inhibition of ICRAC over time.

FRET Microscopy for STIM1-Orai1 Interaction

This imaging technique is used to assess whether an inhibitor disrupts the physical interaction between STIM1 and Orai1.

Materials:

• Cells suitable for transfection (e.g., HEK293)

• Expression vectors for fluorescently tagged STIM1 (e.g., STIM1-CFP) and Orai1 (e.g., Orai1-YFP).

• Transfection reagent

• Confocal or widefield fluorescence microscope equipped for FRET imaging.

• Image analysis software

Protocol:

• Co-transfect cells with the STIM1-CFP and Orai1-YFP constructs.[12]

• Allow 24-48 hours for protein expression.

• Deplete ER calcium stores using thapsigargin or a Ca2+-free medium to induce the co-localization of STIM1 and Orai1 into puncta.[13]

• Treat the cells with GSK-7975A or the inhibitor of interest.

• Acquire images in the CFP, YFP, and FRET channels.

• Calculate the FRET efficiency to determine if the inhibitor affects the proximity of STIM1 and Orai1. A lack of change in FRET efficiency, as is the case with GSK-7975A, suggests the inhibitor acts downstream of this interaction.[14][12]

Conclusion

GSK-7975A is a valuable tool for researchers studying store-operated calcium entry. Its high selectivity and well-characterized mechanism of action as an extracellular, allosteric blocker of the Orai pore provide a clear advantage in dissecting the intricacies of CRAC channel function. While it exhibits some off-target effects on TRPV6, its overall profile makes it a superior choice in many experimental contexts compared to less selective or mechanistically ambiguous inhibitors. The provided data and protocols should empower researchers to effectively validate and utilize GSK-7975A in their ongoing investigations into the vital role of calcium signaling in health and disease.

References

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Distinct pharmacological profiles of ORAI1, ORAI2, and ORAI3 channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. GSK-7975A ≥98% (HPLC), CRAC channel inhibitor, solid | Sigma-Aldrich [sigmaaldrich.com]
• 7. Frontiers | Regulatory mechanisms controlling store-operated calcium entry [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. Methods for Studying Store-Operated Calcium Entry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. axolbio.com [axolbio.com]
• 11. Whole-Cell Recording of Calcium Release-Activated Calcium (CRAC) Currents in Human T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. STIM1–Orai1 interactions and Orai1 conformational changes revealed by live-cell FRET microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. focusonmicroscopy.org [focusonmicroscopy.org]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to ORAI Isoform Selectivity: GSK-7975A vs. Pyr6

For researchers, scientists, and drug development professionals, understanding the nuanced differences between pharmacological tools is paramount for designing precise experiments and developing targeted therapeutics. This guide provides a detailed comparison of two commonly used ORAI channel inhibitors, GSK-7975A and Pyr6, with a focus on their selectivity for the three ORAI isoforms: ORAI1, ORAI2, and ORAI3.

This document synthesizes experimental data to highlight the distinct pharmacological profiles of these compounds, offering insights into their potential applications in studying the specific roles of ORAI isoforms in cellular physiology and disease.

Quantitative Analysis of ORAI Isoform Inhibition

The inhibitory potency of GSK-7975A and Pyr6 against the different ORAI isoforms has been characterized primarily through electrophysiological studies. The half-maximal inhibitory concentration (IC50) values provide a quantitative measure of their selectivity.

Compound	ORAI1 IC50	ORAI2 IC50	ORAI3 IC50	Cell Line	Method
GSK-7975A	~4.1 µM[1]	Significantly Inhibited*	~3.8 µM[1]	HEK293[1]	Whole-cell Patch Clamp[1]
Pyr6	~0.5 µM	Inhibition reported**	Data not available	RBL-2H3	Ca2+ imaging

*In ORAI1/2/3 triple-knockout (TKO) HEK293 cells, 10 µM GSK-7975A was shown to essentially abrogate ORAI1 and ORAI2 activity, while only partially inhibiting ORAI3[2]. **Some studies suggest that Pyr6 may also affect ORAI2, but specific IC50 values are not readily available in the current literature.

Key Differences in Selectivity and Mechanism of Action

GSK-7975A demonstrates a relatively similar potency for ORAI1 and ORAI3, with significant inhibitory effects on ORAI2 as well.[3][4] Studies have shown that GSK-7975A acts as an allosteric blocker of the ORAI channel pore.[1] Importantly, its mechanism does not involve interference with the crucial interaction between the endoplasmic reticulum Ca2+ sensor, STIM1, and the ORAI channel, which is the primary activation signal for store-operated Ca2+ entry (SOCE).[1][3]

Pyr6 , another pyrazole derivative, is reported to be a more potent inhibitor of ORAI1-mediated SOCE than GSK-7975A.[4] While it is often cited for its selectivity towards ORAI1, there are indications that it may also impact ORAI2 function. A comprehensive quantitative comparison across all three isoforms is not yet available. The precise mechanism of Pyr6 action is also less clearly defined than that of GSK-7975A.

Signaling Pathway and Experimental Workflow Visualizations

To better illustrate the context of these inhibitors' actions and the methods used to characterize them, the following diagrams are provided.

References

• 1. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Distinct pharmacological profiles of ORAI1, ORAI2, and ORAI3 channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ORAI Calcium Channels: Regulation, Function, Pharmacology, and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of GSK-7975A and Other CRAC Channel Inhibitors: Potency and Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Calcium Release-Activated Calcium (CRAC) channel inhibitor, GSK-7975A, against other notable inhibitors of the store-operated calcium entry (SOCE) pathway. The content herein is supported by experimental data to evaluate the potency and efficacy of these compounds, offering a valuable resource for researchers in immunology, oncology, and other fields where CRAC channel modulation is a therapeutic target.

Introduction to GSK-7975A and CRAC Channels

GSK-7975A is a potent, orally available small molecule inhibitor of CRAC channels.[1] These channels, primarily formed by ORAI1, ORAI2, and ORAI3 protein subunits, are critical for mediating Ca2+ influx in response to the depletion of intracellular calcium stores, a process known as store-operated calcium entry (SOCE). The activation of CRAC channels is orchestrated by the stromal interaction molecule (STIM) proteins, which act as Ca2+ sensors within the endoplasmic reticulum. Upon store depletion, STIM proteins translocate to the plasma membrane to gate ORAI channels, initiating a sustained Ca2+ influx that regulates a myriad of cellular functions, including gene expression, proliferation, and immune responses.[2][3] GSK-7975A is understood to act as an allosteric blocker of the Orai pore, without interfering with the upstream STIM1-Orai1 interaction.[4][5]

Comparative Potency of CRAC Channel Inhibitors

The potency of GSK-7975A has been evaluated against other well-characterized CRAC channel inhibitors, such as BTP2, Synta66, and Pyr6. The half-maximal inhibitory concentration (IC50) is a key metric for comparing the potency of these compounds. The following tables summarize the IC50 values obtained from various studies, highlighting the experimental context.

Inhibitor	Cell Line	Assay Method	IC50 (µM)	Reference
GSK-7975A	HEK293 (expressing Orai1/STIM1)	Electrophysiology (ICRAC)	~4.1	[6]
HEK293 (expressing Orai3/STIM1)	Electrophysiology (ICRAC)	~3.8	[6]
RBL-2H3 (endogenous)	Ca2+ influx (Thapsigargin-induced)	~0.8	[6]
BTP2 (YM-58483)	RBL-1 (endogenous)	Electrophysiology (ICRAC)	Not specified (significant suppression at 10µM)	[4]
Synta66	HEK293 (expressing Orai1/STIM1)	Electrophysiology (ICRAC)	Not specified (comparable inhibition to GSK-7975A at 10µM)	[6]
RBL-1 (endogenous)	Electrophysiology (ICRAC)	Not specified (significant suppression at 10µM)	[4]
Pyr6	RBL-1 (endogenous)	Electrophysiology (ICRAC)	Not specified (significant suppression at 10µM)	[4]

A recent 2024 preprint by Gökçe et al. provided a direct comparison of these four inhibitors at a concentration of 10µM in RBL-1 cells, demonstrating significant suppression of ICRAC by all compounds. While specific IC50 values were not determined in this direct comparison, the study highlights their activity in the same experimental system.[4]

Signaling Pathway and Experimental Workflow

To understand the context of these inhibitors' actions, it is crucial to visualize the signaling pathway they target and the experimental workflows used to characterize them.

Store-Operated Calcium Entry (SOCE) Signaling Pathway

Caption: The Store-Operated Calcium Entry (SOCE) signaling cascade.

Experimental Workflow for Evaluating CRAC Channel Inhibitors

Caption: Workflow for assessing CRAC channel inhibitor potency.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are representative protocols for the key assays used to evaluate CRAC channel inhibitors.

Whole-Cell Patch Clamp Electrophysiology for Measuring I-CRAC

This method directly measures the ion flow through CRAC channels (ICRAC) in response to store depletion.

Cell Preparation:

• HEK293 cells are co-transfected with plasmids encoding STIM1 and an ORAI isoform (e.g., ORAI1).

• Cells are cultured on glass coverslips for 24-48 hours post-transfection.

Solutions:

• External Solution (in mM): 120 NaCl, 10 TEA-Cl, 2.8 KCl, 2 MgCl2, 10 CaCl2, 10 HEPES, and 10 glucose (pH 7.4 with NaOH).

• Internal (Pipette) Solution (in mM): 140 Cs-glutamate, 8 NaCl, 1 MgCl2, 10 HEPES, and 10 BAPTA (pH 7.2 with CsOH). To induce passive store depletion, 20 µM IP3 can be included in the pipette solution.

Recording Procedure:

• Coverslips with adherent cells are placed in a recording chamber on the stage of an inverted microscope.

• Patch pipettes with a resistance of 3-5 MΩ are filled with the internal solution and mounted on a micromanipulator.

• A gigaohm seal is formed between the pipette tip and the cell membrane.

• The cell membrane is ruptured by gentle suction to achieve the whole-cell configuration.

• The cell is held at a holding potential of 0 mV.

• ICRAC is elicited by voltage ramps (e.g., -100 to +100 mV over 50 ms) applied every 2 seconds.

• Once a stable ICRAC is established, the inhibitor is applied via the external solution at various concentrations.

• The inhibition of the inward current at a specific negative potential (e.g., -80 mV) is measured to determine the dose-response relationship and calculate the IC50.

Ratiometric Calcium Imaging for Measuring SOCE

This technique measures changes in intracellular Ca2+ concentration in a population of cells in response to store depletion and inhibition.

Cell Preparation:

• RBL-2H3 cells are seeded in 96-well black-walled, clear-bottom plates and cultured overnight.

Dye Loading:

• Cells are washed with a Ca2+-free buffer (e.g., Hanks' Balanced Salt Solution without Ca2+).

• Cells are then incubated with a Ca2+ indicator dye, such as Fura-2 AM (e.g., 2-5 µM), in the Ca2+-free buffer for 30-60 minutes at room temperature in the dark.

• After incubation, cells are washed again with the Ca2+-free buffer to remove excess dye.

Measurement Procedure:

• The plate is placed in a fluorescence plate reader capable of ratiometric measurements (e.g., excitation at 340 nm and 380 nm, emission at 510 nm).

• Baseline fluorescence is recorded for a few minutes.

• To induce store depletion, a SERCA pump inhibitor like thapsigargin (e.g., 1-2 µM) is added in the Ca2+-free buffer, often in the presence of the CRAC channel inhibitor being tested.

• After an incubation period to allow for store depletion and inhibitor binding, Ca2+ is added back to the external solution (e.g., to a final concentration of 1-2 mM).

• The subsequent increase in the Fura-2 ratio (340/380) reflects the influx of Ca2+ through CRAC channels.

• The peak or integrated Ca2+ response is measured at different inhibitor concentrations to generate a dose-response curve and calculate the IC50.

Conclusion

GSK-7975A is a potent inhibitor of CRAC channels, demonstrating efficacy in the low micromolar range across various cell types and assay formats. Its potency is comparable to other widely used CRAC channel inhibitors like Synta66. The choice of inhibitor for a particular research application will depend on factors such as the specific ORAI isoform being targeted, the cell type, and the desired experimental conditions. The experimental protocols detailed in this guide provide a foundation for the rigorous evaluation and comparison of these and other novel CRAC channel modulators.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Store-Operated Calcium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Review of Preclinical Validation Studies for the CRAC Channel Inhibitor GSK-7975A

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive review of the preclinical validation studies for GSK-7975A, a potent inhibitor of Ca2+ release-activated Ca2+ (CRAC) channels. The document objectively compares the performance of GSK-7975A with other notable CRAC channel inhibitors—Synta66, BTP2, and Pyr6—presenting supporting experimental data, detailed methodologies for key experiments, and visualizations of relevant biological pathways and workflows.

Executive Summary

GSK-7975A is a selective and orally available CRAC channel inhibitor that has demonstrated efficacy in various preclinical models of inflammatory and immune-related disorders. It functions by inhibiting store-operated calcium entry (SOCE), a critical signaling pathway in both immune and non-immune cells. This guide will delve into the quantitative data from studies on mast cells, T-cells, and in vivo models of acute pancreatitis, providing a direct comparison with alternative CRAC channel modulators.

Data Presentation: Comparative Efficacy of CRAC Channel Inhibitors

The following tables summarize the quantitative data from preclinical studies, focusing on the half-maximal inhibitory concentration (IC50) of GSK-7975A and its alternatives in various cell-based assays. It is important to note that direct comparisons should be made with caution, as experimental conditions can vary between studies.

Table 1: Inhibition of ORAI1 and ORAI3-mediated Currents

Compound	ORAI1 IC50 (µM)	ORAI3 IC50 (µM)	Cell Type	Reference
GSK-7975A	~4.1	~3.8	HEK293	[1]
GSK-5503A	~4	~4	HEK293	[1]

Table 2: Inhibition of Store-Operated Calcium Entry (SOCE)

Compound	IC50	Cell Type	Stimulus	Reference
GSK-7975A	~3.4 µM	Murine Pancreatic Acinar Cells	Thapsigargin	[2]
GSK-7975A	0.8 ± 0.1 µM	RBL-2H3 Mast Cells	Thapsigargin	[3]
BTP2	~10 nM	Human T-cells	Thapsigargin
BTP2	100 nM	Jurkat T-cells	Thapsigargin
Synta66	~1-3 µM	RBL Mast Cells	Not Specified
Pyr6	~0.5 µM	RBL-2H3 Mast Cells	Not Specified	[4]

Table 3: In Vivo Efficacy in a Mouse Model of Acute Pancreatitis

Treatment	Parameter	Reduction vs. Control	Mouse Model	Reference
GSK-7975A (low dose)	Serum Amylase	Significant	Taurolithocholic acid 3-sulfate (TLCS)-induced	[5]
GSK-7975A (low dose)	Serum IL-6	Significant	TLCS-induced	[5]
GSK-7975A (low dose)	Pancreatic MPO	Significant	TLCS-induced	[5]
GSK-7975A (high dose)	Pancreatic MPO	Significant	TLCS-induced	[5]

Signaling Pathway and Mechanism of Action

GSK-7975A exerts its effects by inhibiting the ORAI1 protein, the pore-forming subunit of the CRAC channel. This channel is activated by the STIM1 protein, an ER-resident calcium sensor. Upon depletion of calcium from the endoplasmic reticulum (ER), STIM1 undergoes a conformational change, oligomerizes, and translocates to ER-plasma membrane junctions where it interacts with and activates ORAI1, leading to an influx of extracellular calcium. GSK-7975A is believed to act as an allosteric inhibitor of the ORAI pore, and its binding affinity is influenced by the geometry of the selectivity filter.[6] FRET experiments have indicated that GSK-7975A does not interfere with STIM1-STIM1 oligomerization or the direct interaction between STIM1 and ORAI1.[3]

Caption: CRAC Channel Signaling and GSK-7975A Inhibition.

Experimental Workflows and Protocols

Whole-Cell Patch Clamp for Measuring ICRAC

This technique is employed to directly measure the ion currents (ICRAC) through CRAC channels in single cells.

Caption: Workflow for Whole-Cell Patch Clamp Experiments.

Detailed Protocol:

• Cell Culture: HEK293 cells are cultured and transiently co-transfected with plasmids encoding human STIM1 and ORAI1.

• Electrophysiology Setup: Recordings are performed at room temperature using an patch-clamp amplifier. The standard extracellular solution contains (in mM): 120 NaCl, 10 TEA-Cl, 2.8 KCl, 2 MgCl2, 10 CaCl2, 10 HEPES, and 5 glucose, adjusted to pH 7.4 with NaOH. The intracellular solution contains (in mM): 120 Cs-glutamate, 3 MgCl2, 10 HEPES, and 20 BAPTA, adjusted to pH 7.2 with CsOH.

• Data Acquisition: Whole-cell currents are recorded at a holding potential of -100 mV. A ramp protocol from -100 mV to +100 mV over 100 ms is applied every 2 seconds to elicit currents.

• Compound Application: After establishing a stable baseline ICRAC, the cells are perfused with the extracellular solution containing varying concentrations of GSK-7975A or an alternative inhibitor.

• Data Analysis: The steady-state inhibition at each concentration is used to construct a dose-response curve and calculate the IC50 value.

In Vitro Calcium Imaging Assay

This assay measures changes in intracellular calcium concentration in response to stimuli and the inhibitory effect of the compounds.

Detailed Protocol:

• Cell Preparation: Pancreatic acinar cells are isolated from mice by collagenase digestion. The cells are then loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM (2-5 µM), by incubation for 30-45 minutes at 37°C.

• Imaging Setup: The dye-loaded cells are placed in a perfusion chamber on the stage of an inverted fluorescence microscope equipped with a ratiometric imaging system.

• Experimental Procedure: Cells are initially perfused with a Ca2+-free solution containing a SERCA pump inhibitor like thapsigargin (1-2 µM) to deplete intracellular calcium stores and induce STIM1 activation. Subsequently, a solution containing extracellular Ca2+ (e.g., 2 mM CaCl2) is perfused to induce SOCE.

• Inhibitor Treatment: In the test groups, cells are pre-incubated with GSK-7975A or an alternative inhibitor for a specified period before the reintroduction of extracellular Ca2+.

• Data Analysis: The ratio of Fura-2 fluorescence at 340 nm and 380 nm excitation is recorded over time. The inhibitory effect is quantified by comparing the peak or plateau of the calcium influx in the presence and absence of the inhibitor.

In Vivo Murine Model of Acute Pancreatitis

This model assesses the therapeutic potential of GSK-7975A in a disease context.

Detailed Protocol:

• Animal Model: Acute pancreatitis is induced in mice, for example, by intraperitoneal injections of caerulein or by intraductal infusion of taurolithocholic acid 3-sulfate (TLCS).

• Drug Administration: GSK-7975A, often as a more soluble prodrug, is administered to the animals, for instance, via subcutaneous osmotic minipumps to ensure continuous delivery. Treatment can be initiated before or at different time points after the induction of pancreatitis.

• Sample Collection and Analysis: At the end of the experiment, blood and pancreas tissue are collected. Serum levels of amylase and inflammatory cytokines (e.g., IL-6) are measured by ELISA. A portion of the pancreas is homogenized to measure myeloperoxidase (MPO) activity, an indicator of neutrophil infiltration. Another portion is fixed for histological evaluation to assess edema, inflammation, and necrosis.

• Statistical Analysis: The data from the treated groups are compared to the vehicle-treated control group to determine the statistical significance of the observed effects.

Conclusion

The preclinical data reviewed in this guide collectively demonstrate that GSK-7975A is a potent and selective inhibitor of CRAC channels. It effectively blocks store-operated calcium entry in various cell types, leading to the suppression of downstream inflammatory responses. In vivo studies in a mouse model of acute pancreatitis further support its therapeutic potential. When compared to other CRAC channel inhibitors like Synta66, BTP2, and Pyr6, GSK-7975A exhibits a distinct pharmacological profile. While all these compounds target the CRAC channel, their specific binding sites, isoform selectivity, and off-target effects may differ, which could have implications for their therapeutic application. Further head-to-head comparative studies under standardized conditions would be beneficial to fully elucidate the relative advantages of each compound for specific disease indications. The detailed protocols and pathway visualizations provided in this guide are intended to aid researchers in the design and interpretation of their own preclinical studies in this area.

References

• 1. researchgate.net [researchgate.net]
• 2. BioKB - Publication [biokb.lcsb.uni.lu]
• 3. The action of selective CRAC channel blockers is affected by the Orai pore geometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Inhibitors of ORAI1 Prevent Cytosolic Calcium-Associated Injury of Human Pancreatic Acinar Cells and Acute Pancreatitis in 3 Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of GSK-7975A: A Procedural Guide

For laboratory professionals engaged in drug development and scientific research, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of GSK-7975A, a potent CRAC channel inhibitor used in research. In the absence of a specific Safety Data Sheet (SDS) detailing disposal protocols for GSK-7975A, the following guidelines are based on established best practices for the disposal of research-grade chemical waste, ensuring the safety of personnel and compliance with environmental regulations.

Core Principles of Chemical Waste Disposal

The disposal of any chemical waste, including GSK-7975A, should always be handled through an institution's Environmental Health and Safety (EHS) office or equivalent hazardous waste program.[1][2] It is imperative to never dispose of chemical waste down the sink or in the regular trash.[3][4]

Quantitative Data Summary for Chemical Waste Handling

While specific quantitative disposal data for GSK-7975A is not publicly available, the following table summarizes general quantitative guidelines for handling and accumulating chemical waste in a laboratory setting, drawn from institutional safety protocols.

Parameter	Guideline	Source Institution Examples
Satellite Accumulation Area (SAA) Limit	Maximum of 55 gallons of hazardous waste.	University of Pennsylvania[5]
Acutely Toxic Waste Limit (P-list)	Maximum of 1 quart of liquid or 1 kilogram of solid.	University of Pennsylvania[5]
Container Rinsate	The first rinse of an empty chemical container must be collected as hazardous waste.	Dartmouth College[4]
Storage Duration in SAA	Up to 12 months, provided accumulation limits are not exceeded.	University of Pennsylvania[5]

Experimental Protocol: Step-by-Step Disposal Procedure for GSK-7975A

This protocol outlines the standard operating procedure for the collection and disposal of GSK-7975A waste.

Materials:

• Compatible, leak-proof waste container (plastic is often preferred over glass)[2]

• Hazardous waste tags provided by your institution's EHS office[2]

• Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant gloves

• Secondary containment bin

Procedure:

• Waste Identification and Segregation:

  • Identify all waste streams containing GSK-7975A, including unused stock solutions, contaminated labware (e.g., pipette tips, vials), and solutions from experimental procedures.

  • Segregate GSK-7975A waste from other chemical waste streams to avoid inadvertent chemical reactions. Do not mix incompatible wastes.[4]

• Container Preparation and Labeling:

  • Select a waste container that is compatible with the chemical nature of GSK-7975A and any solvents used. The container must have a secure, tight-fitting lid.[4]

  • Affix a hazardous waste tag to the container before adding any waste.

  • On the tag, clearly write the full chemical name "GSK-7975A" and list all other components of the waste mixture, including solvents and their approximate concentrations. Do not use abbreviations or chemical formulas.[2]

  • Fill in all other required information on the tag, such as the principal investigator's name, lab location, and the date the waste was first added to the container.[2]

• Waste Accumulation:

  • Always wear appropriate PPE when handling the waste.

  • Add the GSK-7975A waste to the labeled container.

  • Keep the waste container securely closed at all times, except when adding waste.[4]

  • Store the waste container in a designated Satellite Accumulation Area within the laboratory, which should be at or near the point of waste generation.[5]

  • Place the waste container in a secondary containment bin to mitigate potential spills or leaks.

• Disposal of Empty Containers:

  • A container that held GSK-7975A is considered empty when all contents have been removed to the extent possible.

  • The first rinse of the empty container with a suitable solvent must be collected and disposed of as hazardous waste.[4]

  • Subsequent rinses may be permissible for sewer disposal, but only with written permission from your institution's EHS office.

  • After proper rinsing, deface or remove the original label before disposing of the container as non-hazardous solid waste.[4]

• Arranging for Waste Pickup:

  • Once the waste container is full or you have no further need to accumulate this specific waste stream, submit a waste collection request to your institution's EHS or hazardous waste office.[1]

  • Do not transport the hazardous waste yourself. Trained EHS personnel will collect it from your laboratory.[1]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of laboratory chemical waste like GSK-7975A.

Caption: Decision workflow for the safe disposal of GSK-7975A waste.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of GSK-7975A, fostering a secure laboratory environment and protecting the broader ecosystem.

References

• 1. vumc.org [vumc.org]
• 2. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 3. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]